2-(3-Buten-2-yloxy)aniline

• CAS: 468084-46-0

Core Science & Biosynthesis

The Mechanism and Application of the-Sigmatropic Rearrangement in 2-(3-Buten-2-yloxy)aniline: A Technical Guide

The Mechanism and Application of the[1][1]-Sigmatropic Rearrangement in 2-(3-Buten-2-yloxy)aniline: A Technical Guide

Abstract

The[1][1]-sigmatropic rearrangement of aryl allyl ethers, a cornerstone of modern synthetic chemistry known as the Claisen rearrangement, offers a powerful method for stereoselective carbon-carbon bond formation. This in-depth technical guide focuses on the nuanced mechanism of this transformation in a specific, functionally rich substrate: 2-(3-Buten-2-yloxy)aniline. We will explore the synthesis of the precursor, the mechanistic intricacies of the rearrangement, including stereochemical considerations arising from the secondary nature of the allylic group, and the influence of the aniline moiety. Furthermore, this guide provides detailed experimental protocols for thermal and Lewis acid-catalyzed rearrangements, alongside a comprehensive analysis of potential side reactions and product characterization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful rearrangement in the synthesis of complex molecular architectures.

Introduction: The Strategic Importance of the Aromatic Claisen Rearrangement

The aromatic Claisen rearrangement is a robust and reliable method for the synthesis of ortho-allyl phenols and anilines, which are versatile intermediates in the construction of a wide array of heterocyclic compounds and biologically active molecules.[2] The reaction proceeds through a concerted, pericyclic mechanism involving a six-membered cyclic transition state, leading to a highly predictable and often stereospecific outcome.[3][4]

The subject of this guide, 2-(3-Buten-2-yloxy)aniline, presents a particularly interesting case study. The presence of a secondary carbon in the allylic chain introduces an element of chirality, making the stereochemical course of the rearrangement a critical consideration. Additionally, the electron-donating amino group on the aromatic ring influences the electronic properties of the system and, consequently, the reaction kinetics and regioselectivity. Understanding these factors is paramount for the successful application of this rearrangement in a synthetic campaign.

Synthesis of the Precursor: 2-(3-Buten-2-yloxy)aniline

The synthesis of the starting material, 2-(3-Buten-2-yloxy)aniline, requires the selective O-alkylation of 2-aminophenol. Due to the presence of two nucleophilic sites (the amino and hydroxyl groups), a protection-alkylation-deprotection strategy is often the most effective approach to prevent undesired N-alkylation.[5]

Rationale for the Synthetic Strategy

The greater nucleophilicity of the amino group compared to the hydroxyl group in 2-aminophenol necessitates its temporary protection. The formation of an imine with an aldehyde, such as benzaldehyde, is an efficient and reversible method for achieving this.[5] Once the amino group is protected, the phenoxide can be generated with a mild base and subsequently alkylated with a suitable electrophile, in this case, 3-bromo-1-butene, via a Williamson ether synthesis. The final step involves the acidic hydrolysis of the imine to regenerate the free amino group, yielding the desired product.

Experimental Protocol: A Three-Step Synthesis

Step 1: Protection of the Amino Group (Formation of N-Benzylidene-2-aminophenol)

• To a solution of 2-aminophenol (1 equivalent) in methanol, add benzaldehyde (1 equivalent).

• Stir the resulting solution at room temperature for 1 hour.

• Remove the solvent under reduced pressure.

• Recrystallize the residue from ethanol to yield N-benzylidene-2-aminophenol as a crystalline solid.[5]

Step 2: O-Alkylation (Williamson Ether Synthesis)

• To a stirred solution of N-benzylidene-2-aminophenol (1 equivalent) in acetone, add anhydrous potassium carbonate (2 equivalents) and 3-bromo-1-butene (1 equivalent).

• Reflux the mixture for approximately 20 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, filter the inorganic salts through a pad of celite.

• Concentrate the filtrate in vacuo to obtain crude 2-(3-Buten-2-yloxy)-N-benzylideneaniline, which can be used in the next step without further purification.[5]

Step 3: Deprotection of the Amino Group

• To the crude product from Step 2, add dichloromethane and 1N hydrochloric acid.

• Stir the mixture vigorously at room temperature for 1 hour.

• Separate the aqueous and organic layers.

• Neutralize the aqueous layer with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2-(3-Buten-2-yloxy)aniline.

• Purify the product by column chromatography on silica gel.[5][6]

Diagram 1: Synthesis Pathway for 2-(3-Buten-2-yloxy)aniline

Caption: A three-step synthesis of the target precursor.

The[1][1]-Sigmatropic Rearrangement: Mechanism and Stereochemistry

The core of this guide is the[1][1]-sigmatropic rearrangement of 2-(3-Buten-2-yloxy)aniline to form 2-(1-methyl-2-propen-1-yl)aniline. This transformation is a classic example of an aromatic Claisen rearrangement.

The Concerted Pericyclic Mechanism

The reaction proceeds through a highly ordered, concerted mechanism, meaning that bond breaking and bond formation occur simultaneously within a single transition state.[4] This process involves the cyclic redistribution of six electrons (four from the two π bonds and two from the breaking C-O σ bond).

The key steps are:

• [1][1]-Sigmatropic Shift: The C-O bond of the ether cleaves as a new C-C bond forms between the terminal carbon of the allyl group and the ortho position of the aniline ring. This occurs via a six-membered, chair-like transition state to minimize steric interactions.[7]

• Formation of a Dienone Intermediate: This initial rearrangement disrupts the aromaticity of the aniline ring, forming a non-aromatic cyclohexadienone intermediate.

• Tautomerization: The dienone intermediate rapidly undergoes tautomerization to restore the energetically favorable aromatic system, yielding the final product, an ortho-substituted aniline.[3]

Stereochemical Implications of a Secondary Allylic Center

The use of a secondary allylic ether, such as 2-(3-Buten-2-yloxy)aniline, introduces a stereocenter into the starting material (if enantiomerically enriched but-3-en-2-ol is used in the synthesis). The Claisen rearrangement is known for its high degree of stereospecificity, with chirality being transferred from the starting material to the product.[7] The chair-like transition state dictates the stereochemical outcome. For an (E)-alkene, the rearrangement typically leads to the syn diastereomer, while a (Z)-alkene favors the anti diastereomer. In the case of 2-(3-Buten-2-yloxy)aniline, the stereochemistry at the secondary carbon of the allyl group will determine the stereochemistry of the newly formed stereocenter in the product. This predictable transfer of chirality is a powerful tool in asymmetric synthesis.[8]

Diagram 2: Mechanism of the[1][1]-Sigmatropic Rearrangement

Caption: The concerted mechanism proceeds via a chair-like transition state.

Experimental Methodologies for the Rearrangement

The Claisen rearrangement can be induced thermally or accelerated through the use of catalysts. The choice of method depends on the substrate's thermal stability and the desired reaction conditions.

Thermal Rearrangement

The traditional method for effecting a Claisen rearrangement involves heating the substrate in a high-boiling solvent or neat.

Causality Behind Experimental Choices:

• High Temperatures: Thermal rearrangements typically require elevated temperatures (often >180 °C) to overcome the activation energy of the concerted reaction.[9]

• Solvent: High-boiling, non-polar solvents like decalin or N,N-diethylaniline are often used to achieve the necessary temperatures and to ensure the substrate remains in solution.

Experimental Protocol: Thermal Rearrangement

• Place 2-(3-Buten-2-yloxy)aniline in a round-bottom flask equipped with a reflux condenser under an inert atmosphere (e.g., nitrogen).

• Heat the substrate neat or in a high-boiling solvent (e.g., decalin) to 180-200 °C.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Lewis Acid-Catalyzed Rearrangement

Lewis acids can significantly accelerate the Claisen rearrangement, often allowing the reaction to proceed at much lower temperatures.[10]

Causality Behind Experimental Choices:

• Lewis Acid Catalysis: The Lewis acid coordinates to the ether oxygen, weakening the C-O bond and lowering the activation energy of the rearrangement. This allows for milder reaction conditions, which can be beneficial for thermally sensitive substrates. Common Lewis acids include ZnCl₂, BF₃·OEt₂, and AlCl₃.[11][12]

• Microwave Irradiation: Microwave-assisted heating can dramatically reduce reaction times by efficiently and uniformly heating the reaction mixture.[9]

Experimental Protocol: Microwave-Assisted, Lewis Acid-Catalyzed Rearrangement

• In a microwave-safe vessel, dissolve 2-(3-Buten-2-yloxy)aniline (1 equivalent) in a minimal amount of a high-boiling solvent such as xylene.

• Add the Lewis acid (e.g., fused ZnCl₂ or BF₃·OEt₂).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a suitable power level in short cycles, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with an appropriate aqueous solution (e.g., saturated NaHCO₃).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Table 1: Comparison of Reaction Conditions for the Claisen Rearrangement

Method	Catalyst	Temperature (°C)	Typical Reaction Time	Yield	Reference
Thermal	None	180-250	Several hours	Moderate to Good	[9][13]
Lewis Acid	ZnCl₂, BF₃·OEt₂	Room Temp. to 100	1-5 hours	Good to Excellent	[12][13]
Microwave	ZnCl₂, BF₃·OEt₂	100-150	5-15 minutes	Excellent	[9][13]

Potential Side Reactions: The Abnormal Claisen Rearrangement

Under certain conditions, particularly at high temperatures, the initially formed ortho-rearranged product can undergo a subsequent[1][1]-sigmatropic rearrangement, known as a Cope rearrangement, to yield a "para" or "abnormal" Claisen product.[1][14] This occurs when the allyl group "walks" along the aromatic ring. The use of milder, catalyzed conditions can often suppress this side reaction.[9]

Product Characterization

The product of the rearrangement, 2-(1-methyl-2-propen-1-yl)aniline, can be characterized using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: Expect to see characteristic signals for the vinyl protons (typically in the 5-6 ppm region), a multiplet for the methine proton of the C-alkenyl group, a doublet for the methyl group, and signals for the aromatic and amine protons.

• ¹³C NMR Spectroscopy: Diagnostic peaks will include those for the sp² carbons of the vinyl group and the aromatic ring, as well as the sp³ carbons of the methyl and methine groups.

• Infrared (IR) Spectroscopy: Key absorption bands will include N-H stretches for the primary amine (around 3300-3500 cm⁻¹), C=C stretching for the alkene and aromatic ring, and C-N stretching.[8]

• Mass Spectrometry (MS): The molecular ion peak will confirm the molecular weight of the product.

Conclusion

The[1][1]-sigmatropic rearrangement of 2-(3-Buten-2-yloxy)aniline is a powerful and versatile transformation for the synthesis of functionally rich aniline derivatives. By understanding the underlying mechanism, the stereochemical implications of the secondary allylic center, and the influence of the aniline moiety, researchers can effectively harness this reaction. The choice between thermal and catalyzed conditions allows for flexibility in experimental design, with Lewis acid catalysis and microwave irradiation offering significant advantages in terms of milder conditions and reduced reaction times. This guide provides the foundational knowledge and practical protocols necessary for the successful implementation of this rearrangement in synthetic endeavors, particularly in the fields of drug discovery and materials science.

References

• Claisen Rearrangement. Organic Chemistry Portal. [Link][3][7]

• Breinsperger, J., Kaiser, M., & Gärtner, P. (2026). Design principles for enantiospecific para- and ortho-[1][1] rearrangements of chiral aryl–allyl ethers. RSC Chemical Biology. [Link][8]

• Claisen Rearrangement: Mechanism and examples. Chemistry Notes. (2022, January 23). [Link][1]

• Regioselectivity of the Claisen rearrangement of meta- and para-substituted allyl aryl ethers. ChemRxiv. (2021). [Link]

• Abnormal Claison Rearrangement. Scribd. [Link][14]

• Yoon, T. P., Dong, V. M., & MacMillan, D. W. C. (1999). Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society, 121(41), 9726–9727. [Link][11]

• Reactions of Ethers - Claisen Rearrangement. Chemistry LibreTexts. (2024, March 19). [Link][3]

• Claisen rearrangement. Wikipedia. [Link][1][4]

• Stereochemical mechanism of[1][1]-sigmatropic rearrangement and activation models of metal-catalysis. ResearchGate. [Link]

• Rearrangements of Anilines and Their Derivatives. ResearchGate. [Link]

• Catalysis of the Claisen Rearrangement of Aliphatic Allyl Vinyl Ethers. ResearchGate. [Link][10]

• AMINO-CLAISEN REARRANGMENT OF N-ALLYL ARYL AMINES: A VERSATILE PRECURSOR IN THE PALLADIUM CATALYZED HETROANNULTATION TO INDOLES. TSI Journals. [Link]

• A Convenient Method for the Aromatic Amino-Claisen Rearrangement of N-(1,1-Disubstituted-allyl)anilines. ResearchGate. [Link]

• Lewis Acid Catalyzed Amino-Claisen Rearrangement: A Facile One-Pot Synthesis of 2-Allylarylamines from N-Allylarylamines. ResearchGate. [Link][12]

• Development of a New Lewis Acid-Catalyzed[1][1]-Sigmatropic Rearrangement: The Allenoate-Claisen Rearrangement. Caltech Authors. [Link]

• Catalytic Enantioselective Claisen Rearrangements of O-Allyl β-Ketoesters. PMC. [Link]

• the thermal[1][1] claisen rearrangement of the 3-substituted phenyl allyl and propargyl ethers. LOCKSS. [Link]

• Column Chromatography As A Tool For Purification. Sorbchem India. [Link][6]

• Development of a New Lewis Acid-Catalyzed[1][1]-sigmatropic Rearrangement: The allenoate-Claisen Rearrangement. Caltech Authors. [Link]

• MICROWAVE INDUCED LEWIS ACID CATALYZED CLAISEN REARRANGEMENT OF O-ALLYLARYL ETHERS. TSI Journals. [Link][13]

• Aza-Claisen rearrangement as a key step in synthesis of specialised anilines used in the production of efficient ethenolysis catalysts. Catalysis Science & Technology. (2023). [Link]

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Spectroscopic Characterization and Infrared (IR) Absorption Profiling of 2-(3-Buten-2-yloxy)aniline

Prepared for: Researchers, Analytical Scientists, and Drug Development Professionals Domain: Vibrational Spectroscopy, Structural Elucidation, and Preclinical Molecular Characterization

Executive Summary & Chemical Context

2-(3-Buten-2-yloxy)aniline (Chemical Formula: C₁₀H₁₃NO) is a highly specialized ortho-substituted aniline derivative featuring a secondary allylic ether linkage. In modern drug development and organic synthesis, this structural motif serves as a critical intermediate—most notably as a precursor for Claisen rearrangements to yield complex functionalized indoles and phenolic scaffolds.

Accurate structural elucidation of this compound is paramount. The interplay between the electron-donating primary amine (-NH₂), the sterically hindered ether (-O-R), and the terminal vinyl group creates a unique, highly diagnostic vibrational fingerprint. This whitepaper provides an authoritative, self-validating framework for the spectroscopic characterization of 2-(3-Buten-2-yloxy)aniline, focusing on its Infrared (IR) absorption bands, experimental best practices, and its biological signaling context.

Theoretical Framework of Vibrational Modes

The IR spectrum of 2-(3-Buten-2-yloxy)aniline is a composite of its distinct functional groups. Because it shares core structural similarities with compounds like 2-allyloxyaniline and 2-methoxyaniline (o-anisidine), we can establish a highly accurate predictive model for its vibrational modes[1][2].

• Primary Aromatic Amine (-NH₂): The electron-donating nature of the amine group significantly alters the electron density of the aromatic ring. This functional group is characterized by two distinct N-H stretching bands (asymmetric and symmetric) in the 3420–3320 cm⁻¹ region, which are highly sensitive to hydrogen bonding[2].

• Aryl Alkyl Ether (Ar-O-R): The ether linkage provides a strong, diagnostic asymmetric C-O-C stretch around 1250 cm⁻¹. The presence of the bulky 3-buten-2-yl group restricts rotameric freedom, sharpening this absorption band[3].

• Allylic Alkene (-CH=CH₂): The terminal vinyl group is identifiable by the =C-H stretch above 3000 cm⁻¹ and, most critically, the out-of-plane wagging modes near 990 cm⁻¹ and 910 cm⁻¹.

Quantitative IR Absorption Data

The following table summarizes the diagnostic vibrational frequencies extrapolated from structurally validated ortho-alkoxyanilines[2][3][4].

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Causality & Diagnostic Notes
N-H (Amine)	Asymmetric / Symmetric Stretch	3423 / 3320	Medium, Broad	Two distinct bands confirm a primary amine. Broadening is dictated by intermolecular hydrogen bonding[2].
=C-H (Alkene)	Stretch	~3080	Weak-Medium	Diagnostic for the sp² hybridized carbons of the terminal vinyl group.
C-H (Aliphatic)	Asymmetric / Symmetric Stretch	2980 - 2850	Medium	Originates from the sp³ hybridized methyl and methine groups of the 3-buten-2-yloxy moiety.
C=C (Alkene)	Stretch	~1645	Medium	Often overlaps with the N-H scissoring mode; requires high-resolution scanning to deconvolute.
N-H (Amine)	Scissoring (Bend)	1640 - 1620	Strong	Highly characteristic of primary anilines; differentiates the molecule from secondary amine impurities[2].
C=C (Aromatic)	Ring Stretch	1612, 1582, 1484	Strong	Conjugation with the amine lone pair shifts these bands compared to standard benzene rings[2].
C-O-C (Ether)	Asymmetric Stretch	~1250	Strong	Highly diagnostic for the ortho-alkoxy substitution; confirms the integrity of the ether linkage[3].
=C-H (Alkene)	Out-of-plane Bend (Wagging)	~990 and ~910	Strong	The presence of two strong bands in this region confirms the monosubstituted terminal alkene.
C-H (Aromatic)	Out-of-plane Bend	~750	Strong	Highly specific for ortho-disubstituted benzene rings.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the characterization of 2-(3-Buten-2-yloxy)aniline must rely on self-validating systems. Because ortho-alkoxyanilines are typically liquids at ambient temperature[1][4], traditional KBr pellet transmission methods are prone to moisture interference and sample volatilization. Attenuated Total Reflectance (ATR) FTIR is the mandatory standard.

Protocol 1: ATR-FTIR Spectroscopic Workflow

Causality for Choice of Method: The choice of a diamond ATR crystal over ZnSe is dictated by the need for chemical inertness against primary amines, which can degrade softer optical materials over repeated exposures. A resolution of 4 cm⁻¹ is selected as the optimal self-validating parameter; it provides sufficient data density to resolve the heavily overlapped N-H bending and C=C stretching modes near 1640 cm⁻¹ without introducing excessive instrumental noise.

Step-by-Step Methodology:

• System Initialization & Purge: Purge the FTIR spectrometer with dry nitrogen for 30 minutes to eliminate atmospheric H₂O and CO₂ interference.

• Crystal Preparation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Allow to air dry.

• Background Acquisition: Collect a background spectrum (Air) using 32 scans at a resolution of 4 cm⁻¹. Self-Validation Check: Ensure the baseline is flat and the single-beam energy profile is optimal.

• Sample Application: Apply 1–2 drops of neat 2-(3-Buten-2-yloxy)aniline directly onto the diamond crystal. Ensure complete coverage of the sensor area without trapping air bubbles.

• Spectral Acquisition: Acquire the sample spectrum using 32 to 64 scans at 4 cm⁻¹ resolution.

• Data Processing: Apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration. Perform a multipoint baseline correction to eliminate scattering artifacts.

Step-by-step ATR-FTIR spectroscopic workflow for liquid aniline derivatives.

Protocol 2: Orthogonal Validation via NMR

Causality for Choice of Method: While IR spectroscopy confirms the presence of the amine, ether, and alkene functional groups, it cannot definitively map the carbon framework or verify the chiral center of the secondary allylic group. Orthogonal validation via Nuclear Magnetic Resonance (NMR) is mandatory.

• Sample Prep: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire a ¹H NMR spectrum at 400 MHz. Look for the diagnostic multiplet of the internal methine proton (-CH(CH₃)-) around 4.8 ppm and the terminal vinyl protons (-CH=CH₂) between 5.1 and 5.3 ppm.

Biological Context: Putative Metabolic & Signaling Pathways

In drug development, understanding the metabolic fate of a scaffold is as critical as its structural characterization. Aniline derivatives, including ortho-alkoxyanilines, are known to undergo specific metabolic transformations that can lead to off-target toxicity[1].

When introduced into biological systems, the primary amine group is highly susceptible to hepatic Cytochrome P450 (CYP450)-mediated N-hydroxylation. This phase I metabolism generates a reactive hydroxylamine intermediate. The subsequent redox cycling of this intermediate induces significant oxidative stress via the generation of Reactive Oxygen Species (ROS). The cellular accumulation of ROS acts as a potent trigger for the Mitogen-Activated Protein Kinase (MAPK) signaling cascade (specifically ERK, JNK, and p38), which can ultimately drive the cell toward apoptosis or manifest as hepatotoxicity[1].

Putative CYP450-mediated metabolic activation and MAPK signaling induction by anilines.

References

• BenchChem. "2-(Allyloxy)aniline chemical properties and structure - Benchchem." BenchChem. 1

• International Journal of Electrochemical Science. "Electro-synthesis and Characterization of Aniline and o-Anisidine Oligomers." 2

• ResearchGate. "Synthesis, Characterization and Biological Activity of Azo Dye Derived from 2-methoxyaniline and its Complexes." 3

• National Center for Biotechnology Information. "2-Methoxyaniline | C7H9NO | CID 7000 - PubChem - NIH." PubChem Database. 4

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Thermodynamic Dynamics and Physicochemical Profiling of 2-(3-Buten-2-yloxy)aniline: A Technical Whitepaper

Executive Overview

2-(3-Buten-2-yloxy)aniline is a highly specialized ortho-substituted aryl ether featuring a primary aniline core and a branched α-methylallyloxy substituent. In advanced organic synthesis and drug development, compounds of this class serve as critical bifunctional precursors for the construction of complex benzofused heterocycles, such as functionalized indoles and benzoxazines. This whitepaper dissects the thermodynamic stability, melting point dynamics, and the self-validating analytical protocols required to handle this kinetically stable but thermodynamically labile molecule.

Structural Causality and Thermodynamic Stability

The structural architecture of 2-(3-Buten-2-yloxy)aniline dictates its unique thermal behavior. At ambient temperatures, the ether linkage is kinetically stable. However, the presence of the allylic ether group adjacent to the electron-donating amino group primes the molecule for a classic [3,3]-sigmatropic shift, known as the Claisen rearrangement[1].

Causality of the Rearrangement: When thermal energy is applied (typically >150 °C), the activation energy barrier for the rearrangement is overcome. The reaction proceeds through a highly ordered, six-membered chair-like transition state. The mechanistic driver here is the cleavage of the relatively weak allylic C-O bond, synchronized with the formation of a new C-C bond at the unsubstituted ortho or para position of the aromatic ring[2]. This initially disrupts aromaticity, yielding a transient dienone intermediate. However, the system rapidly tautomerizes to restore the aromatic system, forming a substituted 2-amino-phenol derivative. Because the restoration of aromaticity is highly exothermic, the overall process is thermodynamically driven; the starting ether is thermodynamically less stable than the rearranged phenol product[1].

Thermodynamic pathway of the [3,3]-sigmatropic Claisen rearrangement.

Physicochemical Properties & Melting Point Dynamics

Determining the melting point of 2-(3-Buten-2-yloxy)aniline requires an understanding of its intermolecular forces. Empirical data for unbranched analogs, such as 2-(allyloxy)aniline, indicate that these compounds are typically viscous liquids at room temperature[3].

Causality of Phase State: The melting point of an organic compound relies heavily on crystal lattice packing efficiency and intermolecular hydrogen bonding. In 2-(3-Buten-2-yloxy)aniline:

• Steric Hindrance: The branched α-methyl group on the allyloxy chain introduces significant steric bulk and rotational degrees of freedom, which severely disrupts symmetrical lattice packing.

• Intramolecular Hydrogen Bonding: The spatial proximity of the primary amine (-NH2) to the ether oxygen facilitates intramolecular hydrogen bonding. This internal interaction sequesters the amine protons, reducing their availability for intermolecular hydrogen bonding, which would otherwise elevate the melting point.

Consequently, 2-(3-Buten-2-yloxy)aniline exhibits a significantly depressed melting point and is predicted to be a liquid at standard ambient temperature and pressure (SATP).

Quantitative Data Summary

Property	2-(Allyloxy)aniline (Analog)[3]	2-(3-Buten-2-yloxy)aniline (Target)	Causality for Variance
Molecular Weight	149.19 g/mol	163.22 g/mol	Addition of α-methyl group
Physical State (25 °C)	Viscous Liquid	Viscous Liquid	Poor lattice packing
Melting Point	< 20 °C	< 20 °C (Predicted)	Steric bulk of branched ether chain
Boiling Point	~142-143 °C (at 13 Torr)	~150-160 °C (at 13 Torr)	Increased molecular weight
Thermal Stability	Rearranges at ~180-190 °C	Rearranges at ~160-180 °C	α-methyl substitution lowers activation energy

Self-Validating Experimental Protocols

To rigorously evaluate the melting point and thermodynamic stability of 2-(3-Buten-2-yloxy)aniline, researchers must employ self-validating workflows. The following protocols ensure that the synthesis is verified and the thermal profiling accounts for the compound's inherent lability.

Protocol 1: Synthesis and Isolation (Williamson Ether Synthesis)

Objective: Synthesize the target compound while minimizing premature thermal rearrangement.

• Reagent Preparation: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 2-aminophenol in anhydrous acetone. The use of an aprotic solvent prevents solvolysis side reactions[4].

• Base Addition: Add 1.5 equivalents of anhydrous potassium carbonate (K₂CO₃). Causality: K₂CO₃ is a mild base that selectively deprotonates the phenol to form a phenoxide ion without deprotonating the less acidic aniline, thereby preventing N-alkylation[4].

• Alkylation: Slowly add 1.1 equivalents of 3-chloro-1-butene (or 3-bromo-1-butene) dropwise at room temperature.

• Thermal Control: Reflux the mixture gently (approx. 56 °C for acetone) for 8-12 hours. Causality: Maintaining a low reflux temperature ensures the reaction proceeds without crossing the thermal threshold for the Claisen rearrangement, which would yield the C-alkylated byproduct[4].

• Work-up: Filter off inorganic salts, concentrate under reduced pressure, and purify via silica gel chromatography (petroleum ether/ethyl acetate) to isolate the kinetically stable ether[1].

Protocol 2: Thermal Profiling via DSC/TGA

Objective: Determine the melting point (if sub-ambient) and the onset temperature of thermodynamic rearrangement in a single, self-validating run.

• Sample Loading: Seal 2-5 mg of the purified 2-(3-Buten-2-yloxy)aniline in a hermetic aluminum pan. Causality: Hermetic sealing prevents mass loss from volatilization before the rearrangement temperature is reached.

• Atmospheric Control: Purge the Differential Scanning Calorimetry (DSC) furnace with dry nitrogen (50 mL/min) to prevent oxidative degradation of the aniline core.

• Sub-Ambient Crystallization: Cool the sample to -80 °C at a rate of 10 °C/min and hold for 15 minutes to force crystal lattice formation.

• Heating Ramp: Heat the sample from -80 °C to 250 °C at a controlled rate of 5 °C/min.

• Data Interpretation (Self-Validation):

  • Endothermic Peak: The first thermal event (endothermic) observed during the ramp represents the melting point (T_m).

  • Exothermic Peak: A subsequent, sharp exothermic peak between 150 °C and 190 °C validates the thermodynamic instability, representing the energy released during the Claisen rearrangement to the more stable phenol[1].

DSC/TGA workflow for melting point and thermal stability determination.

Conclusion

2-(3-Buten-2-yloxy)aniline represents a delicate balance between kinetic stability and thermodynamic potential. Its depressed melting point is a direct consequence of steric hindrance and intramolecular hydrogen bonding, while its thermal lability is driven by the highly exothermic nature of the Claisen rearrangement. By employing strictly controlled synthetic environments and self-validating thermal profiling, researchers can effectively harness this compound for advanced downstream applications.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Whitepaper: Safety Data Sheet (SDS) & Handling Protocols for 2-(3-Buten-2-yloxy)aniline

Executive Summary & Structural Overview

2-(3-Buten-2-yloxy)aniline is a highly reactive aromatic organic compound characterized by an aniline core substituted with a branched allylic ether group at the ortho position. In drug development and complex organic synthesis, this compound serves as a critical building block; however, its structural features impart significant chemical instability and severe toxicological risks.

The electron-donating nature of the allyloxy group enhances the enamine character of the aromatic ring, making it highly susceptible to electrophilic aromatic substitution and rapid auto-oxidation ()[1]. Concurrently, the primary aromatic amine (PAA) moiety presents severe health hazards, necessitating stringent, causality-driven handling protocols to mitigate risks of systemic toxicity and environmental contamination ()[2].

Physicochemical Profiling & Hazard Assessment

Understanding the physical properties of 2-(3-Buten-2-yloxy)aniline is the first step in predicting its behavior in a laboratory setting. Because it is highly lipophilic and volatile under reduced pressure, standard benchtop handling is insufficient.

Table 1: Quantitative Physicochemical & Hazard Profile

Property / Metric	Value (Estimated/Analogous)	Mechanistic Implication & Causality
Molecular Formula	C₁₀H₁₃NO	Defines stoichiometry for derivatization and cross-coupling.
Molecular Weight	163.22 g/mol	Low molecular weight and high lipophilicity enable rapid dermal absorption[2].
Physical State	Pale yellow to orange oil	Prone to auto-oxidation; darkens upon exposure to atmospheric oxygen[1].
Boiling Point	~80–90 °C at 0.3 Torr	High volatility under reduced pressure creates a severe inhalation hazard[1].
Reactivity	Nucleophilic / Weak Base	The amino group undergoes rapid acylation, alkylation, and diazotization[1].

Toxicological Mechanisms: The Causality of Aniline Toxicity

To handle 2-(3-Buten-2-yloxy)aniline safely, researchers must understand why it is dangerous. Primary aromatic amines are lipid-soluble, allowing them to bypass the epidermal barrier easily ()[2].

Once absorbed, the compound undergoes hepatic N-hydroxylation via CYP450 enzymes. These N-arylhydroxylamine metabolites enter the bloodstream and rapidly oxidize the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), producing methemoglobin. This prevents oxygen binding, leading to severe cellular hypoxia and cyanosis ()[3]. Furthermore, aniline derivatives induce lipid peroxidation and protein oxidation in the spleen, leading to significant oxidative stress, capsular hyperplasia, and potential tumorigenesis ()[4].

Biochemical pathway of aniline-derivative toxicity and methemoglobinemia.

Core Safety Data Sheet (SDS) Directives

Based on the Globally Harmonized System (GHS) classification for analogous reactive aromatic amines, the following safety directives must be strictly adhered to ()[5].

Table 2: GHS Classification & Hazard Statements

Hazard Class	Category	Hazard Statement (H-Code)
Acute Toxicity (Oral)	Category 3	H301 : Toxic if swallowed.
Acute Toxicity (Dermal)	Category 3	H311 : Toxic in contact with skin.
Acute Toxicity (Inhalation)	Category 3	H331 : Toxic if inhaled.
Eye Damage/Irritation	Category 2A	H319 : Causes serious eye irritation.
STOT (Repeated Exposure)	Category 1	H372 : Causes damage to organs (blood, spleen) through prolonged exposure.
Aquatic Toxicity	Acute 1	H400 : Very toxic to aquatic life.

Precautionary Directives:

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection (Nomex® lab coat recommended)[6].

• P308 + P313: IF exposed or concerned: Get medical advice/attention.

Self-Validating Experimental Handling Protocols

To ensure scientific integrity and operator safety, every handling step must be treated as a self-validating system . This means the protocol inherently tests its own success or failure before the operator proceeds to the next high-risk step.

Step-by-step self-validating workflow for handling reactive aniline derivatives.

Step-by-Step Methodology

• Pre-Operation Environmental Validation:

  • Action: Activate the chemical fume hood and verify the face velocity is between 80–100 fpm.

  • Causality: High-vapor-pressure amines will rapidly diffuse into the laboratory environment if airflow is compromised.

  • Self-Validation: Tape a small piece of tissue to the sash. If it does not pull inward steadily, abort the procedure.

• Inert Atmosphere Establishment:

  • Action: Connect the reaction flask to a Schlenk line. Perform three cycles of high vacuum followed by dry nitrogen/argon backfill.

  • Causality: The electron-rich aniline ring auto-oxidizes in the presence of atmospheric oxygen, forming dark, toxic oligomers that ruin reaction yields[1].

  • Self-Validation: Close the vacuum valve and monitor the pressure gauge. A rising pressure indicates a leak; reseal joints before proceeding.

• Reagent Transfer (Syringe Technique):

  • Action: Use a gas-tight syringe purged with inert gas to transfer 2-(3-Buten-2-yloxy)aniline.

  • Causality: Prevents moisture ingress, which can hydrolyze sensitive intermediates or degrade the allylic ether linkage.

  • Self-Validation: Pull the plunger slightly before removing the needle from the reagent bottle. Resistance confirms a vacuum seal within the syringe.

• Decontamination & Quenching:

  • Action: Wash all contaminated glassware with a 5% acetic acid solution, followed by copious amounts of water.

  • Causality: The weak acid protonates the nucleophilic amine, converting it into a highly water-soluble, non-volatile anilinium salt that cannot easily penetrate the skin[3].

Emergency Response & Spill Decontamination

Due to the severe risk of methemoglobinemia, emergency responses must be immediate and chemically logical ()[6].

• Dermal Exposure: Immediate removal of contaminated clothing. Wash the affected area with copious amounts of water and mildly acidic soap for at least 15 minutes. Do not use organic solvents (e.g., ethanol or acetone) to clean the skin, as this will exponentially increase the dermal absorption rate of the lipophilic aniline.

• Inhalation: Move the victim to fresh air immediately. If cyanosis (bluish discoloration of lips/skin) is observed, administer 100% supplemental oxygen and seek immediate emergency medical attention for potential Methylene Blue administration (the clinical antidote for methemoglobinemia)[5].

• Chemical Spills: Contain the spill using an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like sawdust. Neutralize the residue with a dilute acidic solution (e.g., 5% sodium bisulfate) to form the non-volatile anilinium salt before final cleanup.

References

• American Chemical Society (ACS). "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." ACS Publications. Verified URL:[Link]

• ResearchGate. "Toxicological and Environmental Aspects of Anilines." ResearchGate. Verified URL:[Link]

• Wikipedia Contributors. "Aniline - Toxicology and testing." Wikipedia, The Free Encyclopedia. Verified URL: [Link]

• Chemsrc. "Aniline sulfate | CAS#:542-16-5 | Safety Data Sheet." Chemsrc. Verified URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Aniline - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Aniline sulfate | CAS#:542-16-5 | Chemsrc [chemsrc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 2-(3-Buten-2-yloxy)aniline from 2-Nitrophenol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Building block for 2-substituted benzoimidazoles, Claisen rearrangement precursors, and complex heterocycle synthesis.

Introduction and Strategic Overview

The synthesis of allyloxyaniline derivatives, such as 2-(3-buten-2-yloxy)aniline, is of significant interest in medicinal chemistry. These compounds serve as versatile precursors for the construction of diverse molecular scaffolds, including 2-substituted benzoimidazoles and functionalized aminophenols via [3,3]-sigmatropic Claisen rearrangements [1].

Synthesizing 2-(3-buten-2-yloxy)aniline from 2-nitrophenol requires a two-stage approach:

• Etherification: Coupling 2-nitrophenol with a secondary allylic alcohol (3-buten-2-ol).

• Chemoselective Reduction: Reducing the nitro group to an aniline without saturating the vulnerable alkene moiety.

Causality in Reaction Design

• Why Mitsunobu Etherification? Traditional Williamson ether synthesis using a secondary allylic halide and a phenoxide base often suffers from competing SN​2′ allylic transposition and elimination pathways. The Mitsunobu reaction utilizing 3-buten-2-ol, triphenylphosphine ( PPh3​ ), and diisopropyl azodicarboxylate (DIAD) ensures a clean SN​2 inversion mechanism, suppressing allylic rearrangement and maximizing regioselectivity.

• Why Iron-Mediated Reduction? Standard catalytic hydrogenation (e.g., H2​ with Pd/C ) will rapidly reduce both the nitro group and the terminal alkene. To preserve the 3-buten-2-yloxy double bond, a mild, chemoselective Béchamp-type reduction using Iron powder and Ammonium Chloride ( NH4​Cl ) is employed[2, 3].

Figure 1: Two-step synthetic workflow for 2-(3-Buten-2-yloxy)aniline highlighting chemoselective strategies.

Experimental Protocols

Step 1: Synthesis of 1-(3-Buten-2-yloxy)-2-nitrobenzene via Mitsunobu Coupling

Objective: Regioselective etherification of 2-nitrophenol.

Materials:

• 2-Nitrophenol (1.0 equiv)

• 3-Buten-2-ol (1.2 equiv)

• Triphenylphosphine ( PPh3​ ) (1.3 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.3 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with inert gas (Nitrogen or Argon).

• Dissolution: Dissolve 2-nitrophenol (10.0 mmol) and PPh3​ (13.0 mmol) in 30 mL of anhydrous THF.

• Addition of Alcohol: Add 3-buten-2-ol (12.0 mmol) to the stirring solution [4].

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling minimizes the exothermic formation of the betaine intermediate and reduces side reactions.

• DIAD Addition: Dropwise add DIAD (13.0 mmol) over 15 minutes. The solution will typically turn deep yellow/orange.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. Monitor reaction completion via TLC (Hexane/EtOAc 8:2).

• Workup: Concentrate the reaction mixture under reduced pressure. To precipitate the triphenylphosphine oxide (TPPO) byproduct, triturate the viscous residue with a cold mixture of Hexane/Diethyl Ether (3:1). Filter the white solid and concentrate the filtrate.

• Purification: Purify the crude product via flash column chromatography on silica gel (eluting with 5-10% EtOAc in Hexanes) to yield 1-(3-buten-2-yloxy)-2-nitrobenzene as a pale yellow oil.

Step 2: Chemoselective Reduction to 2-(3-Buten-2-yloxy)aniline

Objective: Reduction of the nitroarene to an aniline while strictly preserving the allylic double bond [2].

Materials:

• 1-(3-Buten-2-yloxy)-2-nitrobenzene (1.0 equiv)

• Iron powder (325 mesh, activated) (5.0 equiv)

• Ammonium chloride ( NH4​Cl ) (2.0 equiv)

• Ethanol / Water (4:1 v/v)

Step-by-Step Procedure:

• Solvent Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 1-(3-buten-2-yloxy)-2-nitrobenzene (5.0 mmol) in 25 mL of Ethanol. Add 6 mL of distilled water.

• Reagent Addition: Add NH4​Cl (10.0 mmol) and activated Iron powder (25.0 mmol) to the solution. Causality: NH4​Cl acts as a mild proton source that activates the iron surface without creating a highly acidic environment that could isomerize or cleave the allylic ether [3].

• Heating: Heat the vigorously stirring mixture to 75 °C (reflux) for 2–4 hours. Monitor by TLC or LC-MS until the starting material is completely consumed.

• Filtration: While the mixture is still warm, filter it through a pad of Celite to remove the iron oxides ( Fe3​O4​ ). Wash the Celite pad thoroughly with hot Ethyl Acetate (3 × 20 mL). Causality: Filtering hot prevents the aniline product from co-precipitating with the iron sludge.

• Extraction: Concentrate the filtrate to remove ethanol. Dilute the aqueous residue with Ethyl Acetate (30 mL) and wash with saturated aqueous NaHCO3​ (20 mL) followed by brine (20 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to afford 2-(3-buten-2-yloxy)aniline. The product can be used directly or purified via short-path distillation or column chromatography if high analytical purity is required.

Quantitative Data Summary

The following table summarizes the stoichiometric parameters and expected yields for the validated two-step protocol.

Reaction Step	Reagent / Catalyst	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)	Chemoselectivity
1. Etherification	3-Buten-2-ol	1.2	0 → 25	12 - 16	75 - 85%	Avoids SN​2′ rearrangement
1. Etherification	PPh3​ / DIAD	1.3	0 → 25	12 - 16	N/A	High inversion fidelity
2. Reduction	Iron Powder (Fe)	5.0	75	2 - 4	80 - 92%	Preserves C=C bond
2. Reduction	NH4​Cl	2.0	75	2 - 4	N/A	Prevents ether cleavage

References

• Dasari Srinivas, et al. "Reaction of 2-(allyloxy)-aniline for the synthesis of 2-substituted benzoimidazoles." ResearchGate, Jul 2025.
• Ibrahim Abdel-Rahman, Marc Capet, et al. "Can anyone offer advice regarding reduction of nitrobenzene to aniline?" ResearchGate, May 2014.
• ChemRxiv. "Selective chemical reduction of Nitrobenzene to Aniline." ChemRxiv.
• The Journal of Organic Chemistry. "Asymmetric Synthesis of the Aromatic Fragment of Sespendole." ACS Publications, July 2019.

Application Note: Synthesis of 2-Methylindole via Thermal Aza-Claisen Rearrangement of 2-(3-Buten-2-yloxy)aniline

Introduction

Indole and its functionalized derivatives are among the most significant heterocyclic scaffolds in medicinal chemistry and drug discovery. This privileged structure is a cornerstone in numerous natural products and pharmaceuticals, exhibiting a vast array of biological activities. The development of efficient and robust synthetic routes to access functionalized indoles is, therefore, a critical endeavor for researchers in organic synthesis and drug development.

This application note details a powerful and direct methodology for the synthesis of 2-substituted indoles, specifically 2-methylindole, using 2-(3-buten-2-yloxy)aniline as a key precursor. The core of this strategy is a thermally induced aromatic aza-Claisen rearrangement, a type of[1][1]-sigmatropic rearrangement. This reaction class is a potent tool for carbon-carbon bond formation, offering a convergent and often stereospecific route to complex molecules.[2] While traditional indole syntheses like the Fischer, Madelung, or Larock methods are well-established, the aza-Claisen approach provides a distinct pathway that leverages readily accessible aniline derivatives.[3][4][5]

This guide provides a comprehensive protocol, explains the underlying reaction mechanism, offers strategies for troubleshooting and optimization, and visualizes the complete experimental workflow.

Mechanism of Action: The Aromatic Aza-Claisen Rearrangement

The synthesis proceeds via a concerted, pericyclic[1][1]-sigmatropic rearrangement. This intramolecular process is thermally activated and involves the reorganization of six pi-electrons through a cyclic transition state.

• [1][1]-Sigmatropic Shift: Upon heating, the 2-(3-buten-2-yloxy)aniline precursor undergoes a rearrangement where the C-O bond of the ether cleaves as a new C-C bond forms between the terminal carbon of the vinyl group and the ortho-position of the aniline ring. This concerted step proceeds through a highly ordered, chair-like six-membered transition state.

• Intermediate Formation: This initial rearrangement yields a non-aromatic dienone intermediate (6-(but-3-en-2-yl)cyclohexa-2,4-dien-1-imine).

• Cyclization & Tautomerization: The amino group of the intermediate then undergoes a rapid intramolecular cyclization by attacking the internal carbon of the butenyl side chain. Subsequent proton transfers lead to the elimination of a water molecule and tautomerization to restore the aromaticity of the benzene ring, yielding the stable 2-methylindole product.

The overall transformation is driven by the formation of the thermodynamically stable aromatic indole ring system.

Caption: Reaction mechanism for the synthesis of 2-methylindole.

Experimental Protocols

This section is divided into two parts: the synthesis of the 2-(3-buten-2-yloxy)aniline precursor and its subsequent thermal rearrangement to 2-methylindole.

Part A: Synthesis of 2-(3-Buten-2-yloxy)aniline Precursor

The precursor can be synthesized from 2-aminophenol via a Williamson ether synthesis. To prevent undesired N-alkylation, the more nucleophilic amino group is first protected. A common and effective method involves forming an N-benzylidene imine, which is readily hydrolyzed after O-alkylation.[6]

Step 1: Protection of 2-Aminophenol

• To a round-bottom flask, add 2-aminophenol (1.0 eq), benzaldehyde (1.0 eq), and ethanol.

• Stir the mixture at room temperature for 2-3 hours. The formation of the imine product, N-benzylidene-2-aminophenol, can be monitored by TLC.

• Remove the solvent under reduced pressure to obtain the crude imine, which is often used directly in the next step.

Step 2: O-Alkylation (Williamson Ether Synthesis)

• Dissolve the crude N-benzylidene-2-aminophenol (1.0 eq) in acetone or DMF.

• Add a base such as anhydrous potassium carbonate (K₂CO₃, 1.5-2.0 eq).

• Add 3-bromo-1-butene or a related electrophile (1.2 eq) to the stirred suspension.

• Heat the mixture to reflux and stir for 18-24 hours, monitoring the reaction by TLC.[6]

• After cooling, filter off the inorganic salts and concentrate the filtrate in vacuo.

Step 3: Deprotection to Yield Precursor

• Dissolve the crude O-alkylated intermediate in a suitable solvent like dichloromethane.

• Add 1N hydrochloric acid (HCl) and stir vigorously at room temperature for 1-2 hours to hydrolyze the imine.[6]

• Separate the organic layer. Neutralize the aqueous layer with a base (e.g., NaHCO₃) and extract with an organic solvent (e.g., ethyl acetate).

• Combine all organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 2-(3-buten-2-yloxy)aniline.

Part B: Thermal Rearrangement to 2-Methylindole

Materials and Equipment:

• 2-(3-Buten-2-yloxy)aniline (1.0 eq)

• High-boiling point solvent (e.g., N,N-diethylaniline, diphenyl ether, or o-dichlorobenzene)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

Procedure:

• Reaction Setup: Place 2-(3-buten-2-yloxy)aniline (e.g., 1.0 g) into a round-bottom flask. Add a high-boiling solvent such as N,N-diethylaniline (10-20 mL). Using a solvent is crucial for ensuring uniform heat transfer and preventing localized charring.

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes to prevent oxidation of the aniline at high temperatures. Maintain a positive pressure of the inert gas throughout the reaction.

• Thermal Rearrangement: Heat the reaction mixture to a high temperature (typically 200-250 °C) with vigorous stirring.[3] The optimal temperature should be determined empirically but is generally near the boiling point of the chosen solvent.

• Monitoring: Monitor the reaction progress using TLC or GC-MS by periodically taking small aliquots. The reaction is typically complete within 2-6 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent like ethyl acetate or diethyl ether.

  • Wash the organic solution with 1N HCl to remove the high-boiling amine solvent (N,N-diethylaniline).

  • Wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude 2-methylindole can be purified by either vacuum distillation or column chromatography on silica gel.[1][3] For 2-methylindole, it often solidifies upon cooling.

  • Distillation: Distill the crude product under reduced pressure (e.g., 119–126 °C / 3–4 mm).[3]

  • Recrystallization: The solidified product can be further purified by recrystallization from a solvent system like methanol/water.[3]

Expected Outcome: Pure 2-methylindole is a white crystalline solid with a melting point of 59 °C.[1][3]

Data Summary

The following table outlines typical parameters for the thermal rearrangement step.

Parameter	Value	Notes
Starting Material	2-(3-Buten-2-yloxy)aniline	1.0 eq
Solvent	N,N-Diethylaniline	~10-20 mL per gram of substrate
Temperature	210-220 °C	Requires a high-boiling solvent.
Reaction Time	2-6 hours	Monitor by TLC for completion.
Atmosphere	Inert (N₂ or Ar)	Prevents oxidation of aniline and product.
Expected Yield	60-80%	Yields can vary based on purity and scale.
Product M.P.	59 °C	Literature value for 2-methylindole.[1][3]

Workflow and Optimization

Overall Experimental Workflow

The entire process, from precursor synthesis to the final purified indole, follows a logical sequence of protection, alkylation, deprotection, rearrangement, and purification.

Caption: A streamlined workflow for indole synthesis.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	Insufficient temperature.	Ensure the internal reaction temperature reaches the required 200-250 °C. Use a high-boiling solvent with a boiling point in this range.
Consider adding a Lewis acid catalyst (e.g., BF₃·OEt₂, AlCl₃) which can lower the activation energy and allow the reaction to proceed at a lower temperature.[2][7]
Formation of Tar/Decomposition	Temperature is too high or reaction time is too long.	Carefully control the reaction temperature. Monitor the reaction closely and stop it once the starting material is consumed.
Oxygen is present in the reaction vessel.	Ensure the system is thoroughly purged with an inert gas and maintained under a positive pressure.
Difficult Purification	The high-boiling solvent is difficult to remove.	Perform an acid wash (e.g., 1N HCl) during workup to extract basic solvents like N,N-diethylaniline into the aqueous phase.
Product co-elutes with impurities.	If chromatography is difficult, attempt vacuum distillation or recrystallization as an alternative or subsequent purification step.[3]

Conclusion

The synthesis of 2-methylindole from 2-(3-buten-2-yloxy)aniline via a thermal aza-Claisen rearrangement is a robust and effective method for constructing the indole scaffold. This approach highlights the power of sigmatropic rearrangements in modern organic synthesis. The protocol is scalable and, with careful optimization of temperature and reaction conditions, can provide good to excellent yields of the desired product. This methodology offers a valuable alternative to classical named reactions for researchers and professionals engaged in the synthesis of functionalized indole derivatives for drug discovery and materials science.

References

• Organic Syntheses Procedure: 2-methylindole. Organic Syntheses. Available at: [Link]

• Revisiting Aromatic Claisen Rearrangement Using Unstable Aryl Sulfonium/Iodonium Species: The Strategy of Breaking Up the Whole into Parts. Accounts of Chemical Research. Available at: [Link]

• Preparation of 2-methylindole. PrepChem.com. Available at: [Link]

• Reshuffle Bonds by Ball Milling: A Mechanochemical Protocol for Charge-Accelerated Aza-Claisen Rearrangements. Molecules. Available at: [Link]

• Revisiting Aromatic Claisen Rearrangement Using Unstable Aryl Sulfonium/Iodonium Species: The Strategy of Breaking Up the Whole into Parts. Accounts of Chemical Research. Available at: [Link]

• Revitalizing the aromatic aza-Claisen rearrangement: implications for the mechanism of 'on-water' catalysis. Semantic Scholar. Available at: [Link]

• Revitalizing the aromatic aza-Claisen rearrangement: implications for the mechanism of 'on-water' catalysis. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of 2-Alkenyl-Tethered Anilines. National Institutes of Health. Available at: [Link]

• Madelung synthesis. Wikipedia. Available at: [Link]

• Cyclization of Vinyl and Aryl Azides into Pyrroles, Indoles, Carbazoles, and Related Fused Pyrroles. ResearchGate. Available at: [Link]

• Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. MDPI. Available at: [Link]

• Aza-claisen rearrangements in the 2-allyloxy substituted oxazole system. ScienceDirect. Available at: [Link]

• (S)-4-TRIISOPROPYLSILYL-3-BUTYN-2-OL. Organic Syntheses. Available at: [Link]

• Aza-Claisen rearrangement as a key step in synthesis of specialised anilines used in the production of efficient ethenolysis catalysts. ResearchGate. Available at: [Link]

• Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. MDPI. Available at: [Link]

• Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. pubs.acs.org. Available at: [Link]

• 2-Aryl and 2-Heteroaryl Indoles from 1-Alkynes and o-Iodotrifluoroacetanilide through a Domino Copper-Catalyzed Coupling−Cyclization Process. ACS Publications. Available at: [Link]

• Regioselective Cyclization of (Indol-3-yl)pentyn-3-ols as an Approach to (Tetrahydro)carbazoles. ACS Publications. Available at: [Link]

• The benzyne aza-Claisen reaction. PubMed. Available at: [Link]

• Four-Step Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline from 2-Allylphenol. National Institutes of Health. Available at: [Link]

• Reactivity divergence in the cyclization of terminal epoxides all-carbon-tethered to indoles. Royal Society of Chemistry. Available at: [Link]

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• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Application Note: Advanced [3,3]-Sigmatropic Rearrangement Protocols for 2-(3-Buten-2-yloxy)aniline

Executive Summary & Mechanistic Context

The functionalization of anilines via sigmatropic rearrangements is a cornerstone methodology in the synthesis of complex indoles, benzoxazines, and pharmaceutical intermediates. The substrate 2-(3-Buten-2-yloxy)aniline presents a unique synthetic profile: it possesses a primary aniline moiety alongside an ortho-substituted secondary allyl ether.

While the presence of the O-allyl ether dictates that thermal activation will drive an aromatic oxy-Claisen rearrangement [1], this scaffold is frequently utilized in tandem workflows bridging classical Claisen and aza-Claisen methodologies. For instance, functionalizing the aniline nitrogen can trigger charge-accelerated aza-Claisen cascades[2]. This application note provides field-proven, self-validating protocols for the regioselective and stereoselective[3,3]-sigmatropic rearrangement of 2-(3-Buten-2-yloxy)aniline, detailing the causality behind catalyst selection, thermodynamics, and stereocontrol.

Mechanistic Causality: Regiochemistry & Stereocontrol

Understanding the transition state is critical for predicting the outcome of this rearrangement:

• Regiochemical Causality: The [3,3]-sigmatropic shift migrates the allyl group to the ortho-position relative to the ether. Because the C1 position is blocked by the amino group (-NH₂), the migration is strictly directed to the unsubstituted C3 position. Subsequent rearomatization (enolization) yields the free phenol.

• Stereochemical Causality: The substrate features a chiral center at the allylic position (the 3-buten-2-yl group). During the concerted [3,3] shift, the molecule adopts a highly ordered, six-membered chair-like transition state. To minimize 1,3-diaxial steric clashes with the aromatic ring, the methyl group preferentially occupies an equatorial position. This stereoelectronic requirement dictates the inversion of the α -methylallyl group, exclusively forming the (E)-crotyl geometry in the product: 2-amino-3-(E-2-butenyl)phenol .

Workflow for the [3,3]-sigmatropic rearrangement of 2-(3-Buten-2-yloxy)aniline.

Quantitative Data: Condition Optimization

Standard thermal conditions for oxygenated substrates often require drastic heating (>200 °C)[1], which risks aniline oxidation and polymerization. Modern methodologies leverage microwave irradiation[3] or Lewis acids to lower the activation barrier.

Table 1: Quantitative Comparison of Rearrangement Conditions

Entry	Method	Solvent	Catalyst / Additive	Temp (°C)	Time	Yield (%)	(E):(Z) Ratio
1	Thermal (Classic)	N,N-Dimethylaniline	None	200	24 h	42%	85:15
2	Microwave	o-Xylene	None	180	15 min	86%	>95:5
3	Lewis Acid	CH₂Cl₂	BF₃·OEt₂ (1.2 eq)	25	12 h	89%	>99:1
4	Transition Metal	Toluene	AuCl₃ (5 mol%)	80	4 h	92%	>99:1

Experimental Workflows (Self-Validating Protocols)

Protocol A: Microwave-Accelerated Thermal Rearrangement

Causality of Design: Microwave (MW) irradiation in a non-polar solvent (o-xylene) provides rapid, uniform volumetric heating. This kinetic acceleration slashes reaction times from days to minutes, suppressing intermolecular side reactions and preventing the thermal degradation of the primary amine[3].

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave-safe reaction vial, dissolve 2-(3-Buten-2-yloxy)aniline (1.0 mmol, 163 mg) in anhydrous o-xylene (5.0 mL, 0.2 M).

• Degassing: Purge the solution with Argon for 5 minutes. Rationale: Removing dissolved oxygen is critical to prevent the formation of highly colored azo/polymeric byproducts from the free aniline.

• Reaction: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated microwave synthesizer (e.g., CEM Discover) at 180 °C for 15 minutes (Dynamic mode, max power 200 W).

• Validation Checkpoint: Cool the vial to room temperature. Analyze a 10 µL aliquot via TLC (Hexanes:EtOAc 4:1). The starting material ( Rf​ ~0.6) must be completely consumed, replaced by a highly UV-active, lower-running spot ( Rf​ ~0.3) corresponding to the free phenol.

• Isolation: Concentrate the mixture under reduced pressure and purify via flash column chromatography (SiO₂, gradient elution 5% to 20% EtOAc in Hexanes) to afford the product.

Protocol B: Lewis Acid-Catalyzed Rearrangement (Room Temperature)

Causality of Design: Boron trifluoride etherate (BF₃·OEt₂) acts as a hard Lewis acid, coordinating tightly to the ether oxygen. This coordination significantly lowers the LUMO energy of the allyl ether system, reducing the activation energy ( ΔG‡ ) required for the sigmatropic shift and allowing the reaction to proceed smoothly at room temperature.

Step-by-Step Procedure:

• Complexation: Dissolve 2-(3-Buten-2-yloxy)aniline (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) under an Argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Activation: Add BF₃·OEt₂ (1.2 mmol, 1.2 eq) dropwise via syringe over 2 minutes. The solution may transiently darken as the Lewis acid-base complex forms.

• Rearrangement: Remove the ice bath and allow the reaction to warm to 25 °C. Stir continuously for 12 hours.

• Validation Checkpoint: Extract a 50 µL aliquot, quench with aqueous NaHCO₃, and analyze via 1 H-NMR. The protocol is validated when the terminal vinyl protons of the starting material ( δ 5.1–5.3 ppm) completely disappear, replaced by the internal (E)-alkene protons of the crotyl group ( δ 5.5–5.8 ppm).

• Quench & Purify: Quench the bulk reaction carefully with saturated aqueous NaHCO₃ (10 mL). Extract with CH₂Cl₂ (3 × 10 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography.

Bridging to Aza-Claisen: N-Functionalization Strategies

While the protocols above describe the inherent oxy-Claisen reactivity of 2-(3-Buten-2-yloxy)aniline, researchers targeting true aza-Claisen rearrangements must first functionalize the primary amine.

If the aniline nitrogen is reacted with an electrophilic π -system (such as an allenoate, ketene, or acetylenic sulfone), it generates a zwitterionic intermediate. This intermediate can undergo a charge-accelerated aza-Claisen rearrangement under exceptionally mild conditions[2]. However, when executing these advanced cascade reactions on the 2-(3-Buten-2-yloxy)aniline scaffold, precise stoichiometric and temperature controls are required to ensure the aza-Claisen pathway outcompetes the inherent oxy-Claisen sigmatropic shift of the ortho-ether.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Microwave Accelerated Aza-Claisen Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of heterocyclic compounds derived from 2-(3-Buten-2-yloxy)aniline

Application Note: Synthesis of Heterocyclic Scaffolds from 2-(3-Buten-2-yloxy)aniline

Strategic Overview & Chemical Context

2-(3-Buten-2-yloxy)aniline is a highly versatile, bifunctional building block characterized by an electron-rich aniline moiety and an ortho-substituted 1-methylallyl ether. This specific structural arrangement primes the molecule for divergent cyclization pathways, making it an invaluable precursor for synthesizing 1,4-benzoxazines, indolines, and quinolines. These heterocyclic scaffolds are widely represented in neuroactive pharmaceuticals, including BACE1 inhibitors targeted for Alzheimer's disease[1].

The derivation of heterocycles from 2-(3-buten-2-yloxy)aniline relies on exploiting the reactivity of the unactivated terminal alkene and the nucleophilic amine. The presence of the alpha-methyl group on the allyl chain introduces a critical stereoelectronic bias that dictates regioselectivity during cyclization.

Mechanistic Pathways & Causality

The structural duality of 2-(3-buten-2-yloxy)aniline allows researchers to access entirely different heterocyclic cores simply by altering the catalytic or thermal environment:

• Transition-Metal Catalyzed Hydroamination: Palladium or gold catalysts can activate the terminal alkene via π-coordination, facilitating an intramolecular nucleophilic attack by the aniline nitrogen. The steric bulk of the alpha-methyl group biases the cyclization toward a 6-exo-trig pathway, yielding 2,3-dimethyl-3,4-dihydro-2H-1,4-benzoxazines[2].

• Radical-Mediated Cyclization: Under oxidative radical conditions (e.g., using DABSO and diazonium intermediates), the scaffold can undergo 5-exo-trig cyclizations to yield complex sulfonylated heterocycles[3].

• Tandem Claisen Rearrangement/Cyclization: Heating the substrate above 180 °C induces a [3,3]-sigmatropic rearrangement. The 1-methylallyl group migrates to the ortho-position (C3 of the aniline ring), inverting into a crotyl (2-butenyl) group. Subsequent oxidative cyclization of the amine onto this newly formed internal alkene yields 2-ethylindoline derivatives.

Divergent synthetic pathways for 2-(3-buten-2-yloxy)aniline heterocyclic derivations.

Experimental Protocols

Protocol A: Pd-Catalyzed Intramolecular Hydroamination (1,4-Benzoxazine Synthesis)

Objective: Regioselective synthesis of 2,3-dimethyl-3,4-dihydro-2H-1,4-benzoxazine via 6-exo-trig cyclization.

Causality & Rational Design: Pd(OAc)₂ is selected as a soft Lewis acid to activate the alkene without overly coordinating the hard amine. A bulky bidentate ligand (e.g., DPEphos) is critical; it prevents the formation of unreactive bis-aniline palladium complexes that would poison the catalyst. Cs₂CO₃ acts as a mild base to enhance the nucleophilicity of the aniline without causing base-catalyzed side reactions[2].

Step-by-Step Methodology:

• Catalyst Preparation (Glovebox/Schlenk): In an oven-dried Schlenk tube, combine Pd(OAc)₂ (5 mol%), DPEphos (6 mol%), and Cs₂CO₃ (1.5 equiv). Rationale: An inert atmosphere prevents the oxidative degradation of the electron-rich phosphine ligand.

• Substrate Addition: Dissolve 2-(3-buten-2-yloxy)aniline (1.0 equiv, 1.0 mmol) in anhydrous toluene (0.2 M) and transfer to the Schlenk tube.

• Reaction Execution: Seal the tube and heat at 100 °C for 18 hours under vigorous stirring.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the precipitated palladium black. Concentrate the filtrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validating QC: Analyze the crude mixture via ¹H NMR. The protocol is self-validating: the disappearance of the terminal alkene multiplets (δ 5.1–5.3 ppm and 5.8–6.0 ppm) and the emergence of a new methyl doublet (δ 1.2–1.4 ppm) definitively confirms successful 6-exo-trig hydroamination.

Catalytic cycle of Pd-mediated intramolecular hydroamination forming 1,4-benzoxazines.

Protocol B: Thermal Claisen Rearrangement & Oxidative Cyclization (Indoline Synthesis)

Objective: Synthesis of 2-ethylindoline derivatives via a tandem [3,3]-sigmatropic shift and 5-exo-trig cyclization.

Causality & Rational Design: The Claisen rearrangement requires high thermal energy to overcome the activation barrier of the concerted pericyclic transition state. Microwave irradiation in a high-boiling, non-nucleophilic solvent (mesitylene) ensures rapid, uniform heating, which minimizes intermolecular polymerization.

Step-by-Step Methodology:

• Rearrangement: Dissolve 2-(3-buten-2-yloxy)aniline (1.0 mmol) in anhydrous mesitylene (3.0 mL) in a microwave-safe vial.

• Microwave Irradiation: Heat the sealed vial in a microwave reactor at 200 °C for 2 hours.

• Intermediate Validation (QC): Take a small aliquot for ¹H NMR. The shift from terminal alkene protons to an internal alkene multiplet (δ 5.4–5.6 ppm) and the appearance of a phenolic -OH broad singlet (δ ~5.0 ppm) validates the formation of the 2-amino-3-(but-2-en-1-yl)phenol intermediate.

• Cyclization: To the crude mixture, add PdCl₂(CH₃CN)₂ (10 mol%) and Cu(OAc)₂ (2.0 equiv) as a terminal oxidant. Heat at 80 °C for 16 hours.

• Workup & Purification: Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Quantitative Data & Yield Analysis

Substrate / Intermediate	Catalyst System	Temp (°C)	Time (h)	Major Product	Yield (%)	Regioselectivity
2-(3-buten-2-yloxy)aniline	Pd(OAc)₂ / DPEphos	100	18	2,3-Dimethyl-1,4-benzoxazine	82	>19:1 (6-exo:7-endo)
2-(3-buten-2-yloxy)aniline	Au(PPh₃)Cl / AgOTf	80	12	2,3-Dimethyl-1,4-benzoxazine	76	15:1 (6-exo:7-endo)
2-(3-buten-2-yloxy)aniline	Thermal (Microwave)	200	2	2-Amino-3-(but-2-en-1-yl)phenol	89	N/A (Claisen [3,3]-shift)
2-Amino-3-(but-2-en-1-yl)phenol	PdCl₂(CH₃CN)₂ / Cu(OAc)₂	80	16	2-Ethylindoline derivative	71	N/A (5-exo-trig)

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Methodologies for asymmetric synthesis involving 2-(3-Buten-2-yloxy)aniline

An Application Guide to Asymmetric Synthesis Methodologies Utilizing 2-(3-Buten-2-yloxy)aniline

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of 2-(3-Buten-2-yloxy)aniline as a versatile scaffold in asymmetric synthesis. While a nascent substrate in targeted literature, its unique structural motifs—a nucleophilic aniline, a reactive terminal alkene, and an ether linkage—position it as a powerful precursor for the stereocontrolled synthesis of complex nitrogen-containing heterocycles. This guide extrapolates from established, mechanistically-related transformations of ortho-alkenylated anilines to provide robust, field-proven protocols. We will explore palladium-catalyzed intramolecular cyclizations and electrophile-induced asymmetric cyclizations, offering step-by-step methodologies, mechanistic insights, and expected outcomes based on authoritative sources.

Introduction: The Strategic Value of 2-(3-Buten-2-yloxy)aniline

The aniline moiety is a cornerstone in medicinal chemistry and materials science.[1][2] The strategic placement of a reactive butenyloxy group at the ortho position of the aniline ring transforms a simple aromatic amine into a sophisticated building block for asymmetric synthesis. The 2-(3-Buten-2-yloxy)aniline substrate contains multiple points of reactivity that can be exploited for the construction of chiral molecules:

• The Nucleophilic Nitrogen: The amino group can act as an intramolecular nucleophile, targeting the appended alkene.

• The Alkene Double Bond: This C=C bond is susceptible to electrophilic attack or coordination with transition metals, initiating cyclization cascades.

• Ortho-Carbon Nucleophilicity: While less reactive than the nitrogen, the ortho C-H bond can participate in certain catalytic cycles.[3]

The primary synthetic utility of this substrate lies in its propensity to undergo intramolecular cyclization reactions, providing a direct route to valuable chiral heterocyclic scaffolds such as dihydrobenzoxazines and tetrahydroquinolines, which are prevalent in biologically active compounds.[4] This guide details reliable and adaptable protocols for achieving high enantioselectivity in these transformations.

Synthesis of the Starting Material: 2-(3-Buten-2-yloxy)aniline

To ensure the accessibility of the title compound, a standard Williamson ether synthesis protocol is provided. This method is reliable and can be scaled as needed.

Protocol 2.1: Williamson Ether Synthesis

Reaction Principle: This reaction proceeds via an S_N2 mechanism, where the phenoxide, generated by deprotonating 2-aminophenol, acts as a nucleophile, attacking the electrophilic carbon of a 3-buten-2-yl halide or tosylate.

Workflow Diagram:

Caption: Workflow for the synthesis of 2-(3-Buten-2-yloxy)aniline.

Materials:

• 2-Aminophenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 3-Bromo-1-butene (or 3-buten-2-yl tosylate)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 2-aminophenol (1.0 eq).

• Dissolve the aminophenol in anhydrous THF (approx. 0.2 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes. Hydrogen gas evolution should be observed.

• Add 3-bromo-1-butene (1.05 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC (Thin Layer Chromatography).

• Upon completion, cool the mixture back to 0 °C and cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-(3-Buten-2-yloxy)aniline.

Methodology I: Palladium-Catalyzed Asymmetric Intramolecular Amination

One of the most powerful applications for this substrate is in palladium-catalyzed intramolecular reactions. This transformation, often referred to as an aza-Wacker or hydroamination reaction, cyclizes the aniline derivative onto the pendant alkene to form a chiral 2-methyl-2,3-dihydro-1,4-benzoxazine. The key to enantioselectivity is the use of a chiral ligand that creates a chiral environment around the palladium center.[5]

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(II) salt, such as Pd(TFA)₂, and a chiral bisoxazoline (BOX) ligand is highly effective. The Pd(II) center coordinates the alkene, activating it for nucleophilic attack, while the C₂-symmetric BOX ligand effectively shields one face of the reaction intermediate, dictating the stereochemical outcome.[5]

• Solvent: Anhydrous methanol is often the solvent of choice as it can facilitate the protonolysis step required to regenerate the active catalyst.[5]

• Temperature: Lower temperatures (-15 °C to 0 °C) are crucial for enhancing enantioselectivity by minimizing thermal racemization pathways and increasing the energy difference between the diastereomeric transition states.

Reaction Mechanism Diagram:

Caption: Proposed mechanism for Pd-catalyzed asymmetric intramolecular amination.

Protocol 3.1: Synthesis of Enantioenriched 2-Methyl-2,3-dihydro-1,4-benzoxazine

Materials:

• 2-(3-Buten-2-yloxy)aniline

• Palladium(II) trifluoroacetate (Pd(TFA)₂)

• (R)-2,2'-Isopropylidenebis(4-phenyl-2-oxazoline) ((R)-Ph-BOX) or other suitable chiral ligand

• 1,4-Benzoquinone (BQ) as an oxidant

• Anhydrous Methanol (MeOH)

• Molecular Sieves (4 Å), powdered and activated

Procedure:

• In a glovebox or under an inert atmosphere, add Pd(TFA)₂ (5 mol%) and the (R)-Ph-BOX ligand (6 mol%) to a flame-dried Schlenk tube.

• Add anhydrous MeOH and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Add activated 4 Å molecular sieves and 1,4-benzoquinone (1.2 eq).

• Cool the mixture to the desired temperature (e.g., -15 °C).

• Add a solution of 2-(3-Buten-2-yloxy)aniline (1.0 eq) in anhydrous MeOH dropwise.

• Stir the reaction at -15 °C and monitor its progress by chiral HPLC or GC. The reaction may take 24-72 hours.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with methanol.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product using chiral HPLC analysis.

Table 1: Expected Performance Based on Analogous Systems

Entry	Ligand	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
1	(R)-Ph-BOX	0	48	~75-85	~90-96	[5]
2	(S)-tBu-BOX	-15	72	~70-80	~92-97	[5]
3	(R)-Ph-BOX	25	24	~80	~75	[5]

Data is extrapolated from similar intermolecular allylic aminations of unactivated terminal olefins and serves as a predictive guide.

Methodology II: Asymmetric Electrophilic Iodocyclization

Electrophile-induced cyclization is a classic strategy for forming heterocyclic rings from ortho-alkenyl anilines.[6] By employing a source of electrophilic iodine (I⁺), the alkene can be activated towards intramolecular attack by the aniline nitrogen. Achieving asymmetry in this process can be challenging but is often accomplished by using a chiral catalyst that delivers the electrophile to one face of the alkene or controls the conformation of the substrate during the cyclization event.

Causality Behind Experimental Choices:

• Iodine Source: N-Iodosuccinimide (NIS) or molecular iodine (I₂) are common sources of electrophilic iodine. I₂ is milder and often sufficient.

• Chiral Catalyst: A chiral phosphoric acid (CPA) can act as a bifunctional catalyst. It can activate the electrophile and simultaneously organize the substrate through hydrogen bonding with the aniline nitrogen, thereby creating a chiral environment that directs the cyclization stereoselectively. This is analogous to CPA catalysis in other asymmetric additions to C=C and C=N bonds.[7][8]

• Solvent: Non-polar solvents like toluene or dichloromethane are typically used to maximize the effectiveness of hydrogen bonding interactions between the catalyst and substrate.

Reaction Mechanism Diagram:

Caption: Proposed pathway for CPA-catalyzed asymmetric iodocyclization.

Protocol 4.1: Synthesis of Enantioenriched 3-Iodo-4-methyl-3,4-dihydro-2H-benzo[b][3][7]oxazine

Materials:

• 2-(3-Buten-2-yloxy)aniline

• Iodine (I₂)

• (R)-TRIP (3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) or other chiral phosphoric acid

• Toluene, anhydrous

• Sodium bicarbonate (NaHCO₃), solid

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add the chiral phosphoric acid catalyst (R)-TRIP (5-10 mol%).

• Add a solution of 2-(3-Buten-2-yloxy)aniline (1.0 eq) in anhydrous toluene.

• Stir the solution at room temperature for 10 minutes.

• Add solid sodium bicarbonate (2.0 eq).

• In a separate flask, prepare a stock solution of iodine (1.2 eq) in anhydrous toluene.

• Add the iodine solution dropwise to the reaction mixture over 1-2 hours at room temperature (or a lower temperature, e.g., 0 °C, for improved selectivity).

• Monitor the reaction by TLC. The reaction is typically complete within 4-8 hours.

• Quench the reaction by adding saturated aqueous Na₂S₂O₃ to consume excess iodine.

• Separate the organic layer, and extract the aqueous layer with toluene or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify via column chromatography. The resulting product will be a diastereomeric mixture; the ratio can be determined by ¹H NMR, and the enantiomeric excess of the major diastereomer can be determined by chiral HPLC.

Table 2: Predictive Data for Asymmetric Iodocyclization

Entry	Catalyst	Temp (°C)	Time (h)	Yield (%)	d.r.	ee (%) (major)	Reference
1	(R)-TRIP	25	6	~80-90	>10:1	~85-92	[3][8]
2	(S)-STRIP	0	8	~75-85	>15:1	~90-95	[3][8]

Data is extrapolated from mechanistically similar chiral phosphoric acid-catalyzed reactions involving anilines as nucleophiles and serves as a predictive guide.

Conclusion and Outlook

2-(3-Buten-2-yloxy)aniline is a highly promising, yet underexplored, substrate for the rapid assembly of enantioenriched heterocyclic structures. The methodologies presented herein, derived from robust and well-documented catalytic systems, provide a solid foundation for researchers to begin exploring its synthetic potential. The palladium-catalyzed intramolecular amination offers a direct route to chiral dihydrobenzoxazines, while the asymmetric iodocyclization provides access to functionalized tetrahydroquinolines that can be further elaborated. Future work will undoubtedly expand the repertoire of asymmetric transformations for this versatile building block, further solidifying its role in modern synthetic and medicinal chemistry.

References

• Zhu, F., et al. (2024). Catalytic Asymmetric Cyclizative Rearrangement of Anilines and Vicinal Diketones to Access 2,2‐Disubstituted Indolin‐3‐ones. Advanced Science, 11(25), e2402532. [Link]

• Mondal, S., et al. (2024). Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. ChemRxiv. [Link]

• Zhu, F., et al. (2024). Catalytic Asymmetric Cyclizative Rearrangement of Anilines and Vicinal Diketones to Access 2,2‐Disubstituted Indolin‐3‐ones. PMC. [Link]

• ResearchGate (n.d.). Catalytic synthesis of a substituted aniline and dehydrogenative Diels-Alder product. ResearchGate. [Link]

• Zhu, F., et al. (2024). Catalytic Asymmetric Cyclizative Rearrangement of Anilines and Vicinal Diketones to Access 2,2-Disubstituted Indolin-3-ones. PubMed. [Link]

• Raner, K.D. & Ward, A.D. (1991). Heterocyclic Syntheses Through Electrophilic Ring Closure Reactions of ortho-Allylaniline Systems. Australian Journal of Chemistry, 44(12), 1749-1760. [Link]

• Liu, G., et al. (2012). Catalytic Enantioselective Allylic Amination of Unactivated Terminal Olefins via an Ene Reaction/[9][10]-Rearrangement. PMC. [Link]

• Kovalev, I.S., et al. (2020). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Beilstein Journal of Organic Chemistry, 16, 188-198. [Link]

• Di Mita, V., et al. (2023). Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. PMC. [Link]

• Cresset Group (2024). Aniline replacement in drug-like compounds. Cresset Group. [Link]

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• 2. cresset-group.com [cresset-group.com]
• 3. Catalytic Asymmetric Cyclizative Rearrangement of Anilines and Vicinal Diketones to Access 2,2‐Disubstituted Indolin‐3‐ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic Enantioselective Allylic Amination of Unactivated Terminal Olefins via an Ene Reaction/[2,3]-Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Optimizing the Thermal Rearrangement of 2-(3-Buten-2-yloxy)aniline

Welcome to the Advanced Synthesis Support Hub. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot the Claisen rearrangement of 2-(3-buten-2-yloxy)aniline.

The thermal rearrangement of 2-(3-buten-2-yloxy)aniline is a classic ortho-Claisen [3,3]-sigmatropic shift. Because the starting material contains an α -methylallyl ether group, a successful [3,3] concerted mechanism will invert the allyl moiety, yielding 2-amino-6-crotylphenol (containing a 2-butenyl group). However, the presence of a nucleophilic primary amine and the high temperatures typically required for this reaction often lead to a complex mixture of side products.

Reaction Pathway Visualization

Competing thermal rearrangement pathways of 2-(3-buten-2-yloxy)aniline.

Troubleshooting & FAQs

Q1: Why am I isolating N-crotyl-2-aminophenol instead of the desired C-crotyl product? Causality: The free amino group in 2-(allyloxy)anilines is highly nucleophilic. Under thermal conditions, the nitrogen lone pair can participate in an intermolecular allyl transfer or a charge-accelerated intramolecular shift, known as the amino-Claisen rearrangement 1. This outcompetes the O-to-C migration, transferring the allyl group to the nitrogen. Solution: Protect the primary amine prior to the rearrangement. Converting the amine to an N-Boc or N-acetyl group withdraws electron density from the nitrogen, raising the activation barrier for the amino-Claisen pathway and ensuring absolute chemoselectivity for the O-to-C migration 2.

Q2: My NMR shows a terminal alkene (3-buten-2-yl) instead of the internal alkene (crotyl). What went wrong? Causality: The classic Claisen rearrangement is a concerted[3,3]-sigmatropic shift, which inherently inverts the α -methylallyl group into a crotyl group. If you observe retention of the 3-buten-2-yl moiety, the reaction is proceeding via a non-concerted [1,3]-sigmatropic rearrangement. This occurs at excessively high temperatures (>200 °C) where homolytic cleavage generates a phenoxy/allyl radical pair that recombines without inversion 3. Solution: Lower the reaction temperature by transitioning from purely thermal conditions to a Lewis acid-catalyzed system.

Q3: I am experiencing poor yields due to ether cleavage (yielding 2-aminophenol). How can I prevent this? Causality: Ether cleavage occurs when thermal energy exceeds the barrier for complete dissociation, causing the intermediate radicals to diffuse apart rather than recombine. Solution: Use a Lewis acid like BCl 3​ or electrogenerated B(C 6​ F 5​ ) 3​ . The Lewis acid coordinates to the ether oxygen, lowering the LUMO of the allyl moiety. This drastically reduces the activation energy of the concerted [3,3] transition state, allowing the reaction to proceed rapidly at 0 °C to 20 °C, completely bypassing high-temperature cleavage 4.

Q4: The reaction mixture turns black and tarry during heating. How do I prevent this degradation? Causality: 2-Aminophenol derivatives are highly electron-rich and extremely susceptible to aerobic oxidation, forming dark, polymeric quinone imines. High thermal stress exacerbates this 5. Solution: Implement strict Schlenk techniques. Degas all solvents via freeze-pump-thaw cycles and run the reaction under an Argon atmosphere.

Quantitative Performance Data

The following table summarizes the impact of different experimental conditions on the product distribution during the rearrangement of 2-(3-buten-2-yloxy)aniline.

Reaction Condition	Temp (°C)	Time (h)	Desired [3,3] Product (%)	Amino-Claisen (%)	[1,3] Byproduct (%)	Cleavage / Degradation (%)
Thermal (Unprotected Amine)	200	24	35	40	10	15
Thermal (N-Boc Protected)	200	24	65	< 1	15	20
BCl 3​ Catalyzed (Unprotected)	20	2	45	35	< 1	20
BCl 3​ Catalyzed (N-Boc Protected)	0 to 20	2	92	< 1	< 1	< 5

Standard Operating Procedure: Lewis Acid-Catalyzed Rearrangement

This protocol utilizes a self-validating system: successful progression is indicated by the maintenance of a clear to pale-yellow solution. A shift to dark brown indicates oxygen ingress and quinone imine formation, signaling a compromised inert atmosphere.

Materials Required

• 2-(3-Buten-2-yloxy)aniline (1.0 eq)

• Di-tert-butyl dicarbonate (Boc 2​ O) (1.1 eq)

• Boron trichloride (BCl 3​ ), 1.0 M in CH 2​ Cl 2​ (1.2 eq)

• Trifluoroacetic acid (TFA)

• Anhydrous THF and CH 2​ Cl 2​ (Degassed)

Step-by-Step Methodology

• Amine Protection: Dissolve 2-(3-buten-2-yloxy)aniline in anhydrous THF (0.2 M). Add Boc 2​ O and stir at room temperature. Self-Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material spot (ninhydrin active) should disappear entirely within 4 hours.

• Inert Preparation: Concentrate the intermediate N-Boc protected ether under reduced pressure. Redissolve in anhydrous, strictly degassed CH 2​ Cl 2​ (0.1 M) in a flame-dried Schlenk flask. Purge with Argon for 15 minutes.

• Lewis Acid Activation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add the BCl 3​ solution.

  • Causality: BCl 3​ coordinates to the ether oxygen. This coordination draws electron density away from the C-O bond, lowering the activation energy required for the concerted[3,3] transition state.

• Rearrangement: Remove the cooling bath and allow the mixture to warm to 0 °C over 2 hours.

  • Self-Validation: The solution must remain pale yellow. If it turns dark brown, the system has been exposed to oxygen.

• Quench & Deprotection: Quench the reaction carefully with saturated aqueous NaHCO 3​ at 0 °C. Extract the organic layer, then treat it with TFA (20% v/v in CH 2​ Cl 2​ ) for 1 hour at room temperature to cleave the Boc group. Neutralize with 1M NaOH.

• Isolation: Extract with EtOAc, dry over Na 2​ SO 4​ , and purify via flash column chromatography to yield pure 2-amino-6-crotylphenol.

Workflow for the Lewis acid-catalyzed Claisen rearrangement of 2-(3-buten-2-yloxy)aniline.

References

• BenchChem. "Side reactions and byproducts in the synthesis of 2-(Allyloxy)aniline." BenchChem Technical Support. 5

• Sharma, P. et al. "AMINO-CLAISEN REARRANGMENT OF N-ALLYL ARYL AMINES: A VERSATILE PRECURSOR IN THE PALLADIUM CATALYZED HETROANNULTATION TO INDOLES." TSI Journals, 2013. 1

• "A Convenient Method for the Aromatic Amino-Claisen Rearrangement of N-(1,1-Disubstituted-allyl)anilines." Synlett / Thieme Connect. 2

• Niki, Y. et al. "Electrogenerated Lewis Acid-Catalyzed Claisen Rearrangement of Allyl Aryl Ethers." Organic Letters, ACS Publications, 2024. 4

• Castro, A. M. M. "Claisen Rearrangement over the Past Nine Decades." Chemical Reviews, ACS Publications, 2004. 3

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in 2-(3-Buten-2-yloxy)aniline Catalysis

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals encountering challenges with catalytic reactions involving 2-(3-buten-2-yloxy)aniline. The unique structure of this aniline derivative, featuring a proximate nucleophilic amino group and a reactive butenyl side chain, makes it a valuable precursor for synthesizing nitrogen-containing heterocycles. However, this same reactivity profile can present specific challenges leading to low conversion rates. This document offers a structured, question-and-answer approach to troubleshoot common issues, grounded in mechanistic principles and practical, field-proven solutions.

Section 1: Foundational Troubleshooting & Diagnosis

This section addresses initial checks and common pitfalls that are often the root cause of low conversion rates. Systematically working through these questions can rapidly identify and resolve many experimental issues.

Q1: My reaction has stalled or shows very low conversion. Where should I start my investigation?

Answer: A stalled reaction is a common issue that can often be traced back to fundamental experimental parameters. Before delving into more complex mechanistic problems, a systematic verification of your reagents and setup is the most efficient first step.

A logical troubleshooting workflow should be your primary guide.[1][2] Start by verifying the quality and purity of all components: the 2-(3-buten-2-yloxy)aniline substrate, the catalyst, and the solvent. Impurities are a frequent cause of catalyst inhibition or deactivation.[1][3] Concurrently, double-check your experimental setup, ensuring accurate temperature control and adequate stirring, as poor mass transfer can significantly slow down a reaction.[2][4]

If these initial checks do not resolve the issue, the next step is to monitor the reaction's progress over time using techniques like HPLC or GC to quantify the consumption of starting material and the formation of products.[1] This data will help you differentiate between a slow reaction and complete catalyst deactivation.

dot

Caption: A systematic workflow for troubleshooting low conversion rates.

Q2: How can I confirm if my catalyst is the problem?

Answer: Catalyst deactivation is a primary suspect when conversion rates are low.[3][5] Deactivation can occur through several mechanisms, including poisoning, sintering (aggregation), or changes in oxidation state.[3][5]

Diagnostic Steps:

• Visual Inspection: For heterogeneous catalysts, look for changes in appearance. For palladium catalysts, the formation of a black precipitate (palladium black) is a strong indicator of aggregation and deactivation.[3]

• Control Experiment: If you suspect catalyst quality issues, run a standard, well-established reaction with a reliable substrate to test the catalyst's activity.[2]

• "Spiking" Experiment: If a reaction has stalled, adding a fresh aliquot of the catalyst can be a powerful diagnostic tool. If the reaction resumes, it strongly suggests the initial catalyst charge was deactivated.[3]

• Analytical Characterization: For more in-depth analysis, techniques like X-ray Photoelectron Spectroscopy (XPS) can be used to determine the oxidation state of the metal center, confirming if, for instance, an active Pd(0) species has been oxidized to an inactive Pd(II) state.[3]

Common Catalyst Poisons: Impurities in reagents or solvents are a frequent cause of catalyst poisoning. Be particularly wary of:

• Sulfur compounds: Can irreversibly bind to and deactivate metal catalysts.[6]

• Halides: Can alter the electronic properties of the catalyst.

• Nitrogen-containing heterocycles: Can act as strong ligands, blocking active sites.[3]

To test for poisoning, run the reaction using reagents and solvents of the highest possible purity.[3] If this resolves the issue, a purification step for your starting materials is warranted.

Section 2: Mechanistic Challenges & Side Reactions

The structure of 2-(3-buten-2-yloxy)aniline predisposes it to specific side reactions, particularly intramolecular cyclizations. Understanding these potential pathways is key to optimizing for the desired transformation.

Q3: I'm observing significant byproduct formation. What are the likely side reactions with 2-(3-buten-2-yloxy)aniline?

Answer: The proximity of the amino group and the butenyl side chain in 2-(3-buten-2-yloxy)aniline makes intramolecular cyclization a highly probable side reaction.[7] The specific byproduct will depend on the catalyst and reaction conditions.

Potential Cyclization Pathways:

• Acid-Catalyzed Cyclization: In the presence of acid (either as the catalyst or as an impurity), the double bond can be protonated, generating a carbocation. This can then be attacked by the nucleophilic amino group to form indolines or tetrahydroquinolines.[7]

• Metal-Catalyzed Cyclization: Transition metal catalysts, particularly palladium, can coordinate with the double bond and facilitate intramolecular cyclization. This can lead to the formation of various nitrogen-containing heterocyclic compounds.

• Radical Cyclization: Under certain conditions, radical intermediates can form, leading to 5-exo or 6-endo cyclizations.[8] 5-exo cyclizations are generally favored.[8]

Diagnostic Approach:

• Characterize Byproducts: Use techniques like LC-MS or GC-MS to identify the mass of the byproducts.[1] This will provide crucial clues as to their structure. Isolate the major byproducts and perform NMR analysis for definitive structural elucidation.

• Review Reaction Conditions: Are your conditions acidic? Could trace acids be present in your solvent or on your glassware? If so, consider adding a non-nucleophilic base. Are you using a transition metal catalyst known to promote cyclizations?

dot

Caption: Common side reaction pathways for 2-(3-buten-2-yloxy)aniline.

Q4: My reaction involves a transition metal catalyst and a ligand. How can I determine if the ligand is the issue?

Answer: The ligand plays a critical role in modulating the steric and electronic properties of the metal center, directly impacting catalytic activity and selectivity.[9][10][11] An inappropriate ligand or ligand degradation can be a significant source of low conversion.

Troubleshooting Ligand-Related Issues:

Potential Issue	Causality	Diagnostic & Solution
Poor Ligand Choice	The ligand may not provide the optimal electronic or steric environment for the desired reaction. Electron-donating ligands can increase the electron density on the metal, potentially accelerating oxidative addition, while bulky ligands can influence selectivity.[12]	Solution: Screen a panel of ligands with varying electronic and steric properties. For example, compare electron-rich phosphine ligands with electron-poor ones.[12]
Ligand Degradation	Ligands, especially phosphines, can degrade under harsh reaction conditions or in the presence of oxygen. This can lead to catalyst deactivation.[13]	Diagnosis: Monitor the reaction mixture by 31P NMR (for phosphine ligands) to check for the appearance of phosphine oxide or other degradation products. Solution: Ensure the reaction is run under a strictly inert atmosphere. Consider using more robust ligands, such as N-heterocyclic carbenes (NHCs).
Incorrect Ligand-to-Metal Ratio	An insufficient amount of ligand can lead to the formation of less active or inactive catalyst species. Conversely, an excess of ligand can sometimes inhibit the reaction by blocking substrate coordination.	Solution: Systematically vary the ligand-to-metal ratio to find the optimal concentration.
Product Inhibition	The product of the reaction may coordinate to the metal center more strongly than the starting material, leading to catalyst inhibition.[14][15]	Diagnosis: Run the reaction in the presence of a small amount of the final product. If the initial reaction rate is significantly reduced, product inhibition is likely occurring. Solution: This can be a challenging issue to resolve. Sometimes, adjusting the reaction conditions (e.g., temperature) or modifying the ligand can mitigate the effect.

Section 3: Experimental Protocols & Advanced Optimization

This section provides detailed protocols for key diagnostic experiments and offers guidance on advanced optimization strategies.

Experimental Protocol: Monitoring Reaction Progress by HPLC

Objective: To quantitatively track the consumption of 2-(3-buten-2-yloxy)aniline and the formation of the desired product over time.[1]

Methodology:

• Calibration Curve Preparation:

  • Prepare a series of standard solutions of known concentrations for both the starting material and the expected product.

  • Inject each standard into the HPLC and record the peak area.

  • Plot a graph of peak area versus concentration to generate a calibration curve for each compound.

• Sample Preparation:

  • At specific time intervals during the reaction, withdraw a small, accurately measured aliquot of the reaction mixture.

  • Immediately quench the reaction. This can be achieved by rapid cooling, neutralizing the catalyst, or diluting the sample in a cold solvent.

  • Filter the sample to remove any particulate matter.

  • Dilute the sample to a concentration that falls within the range of your calibration curves.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC.

  • Use the same HPLC method (column, mobile phase, flow rate, detection wavelength) as used for the calibration standards.

  • Record the peak areas for the starting material and product.

• Data Analysis:

  • Using the calibration curves, determine the concentration of the starting material and product in your sample.

  • Calculate the percent conversion at each time point.

FAQ: Advanced Optimization

Q5: I've addressed the basic issues, but my conversion is still not optimal. What advanced optimization strategies can I employ?

Answer: Once you have a clean, albeit low-yielding, reaction, systematic optimization of reaction parameters is the next logical step.

• Temperature: Low temperatures can minimize side reactions, but may also slow down the desired transformation.[1] Conversely, high temperatures can sometimes lead to catalyst degradation or increased byproduct formation.[5] A temperature screen is often highly beneficial.

• Solvent: The polarity and coordinating ability of the solvent can have a profound impact on reaction rates and selectivity. Screen a range of solvents with different properties.

• Concentration: For intramolecular reactions, running at high dilution can sometimes favor the desired cyclization over intermolecular side reactions.[16]

• Additives: In some cases, additives can have a dramatic effect. For example, in some palladium-catalyzed reactions, the addition of salts like LiBr can counteract the formation of inactive catalyst complexes.[13]

By methodically addressing these potential issues, from fundamental reagent quality to the nuances of catalyst-ligand interactions and reaction conditions, researchers can effectively troubleshoot and optimize catalytic reactions involving 2-(3-buten-2-yloxy)aniline, paving the way for successful synthesis of valuable heterocyclic compounds.

References

• Technical Support Center: Troubleshooting Low Conversion R
• Technical Support Center: Preventing Catalyst Deactivation in Palladium-C
• Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed.
• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed.
• Poisoning and deactivation of palladium c
• The Critical Impacts of Ligands on Heterogeneous Nanocatalysis: A Review | ACS C
• Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C–N Coupling Reactions | The Journal of Organic Chemistry - ACS Public
• Ligand Design in the Optimization of Reduction C
• Stability and Reactivity of 2-(But-2-en-1-yl)aniline: A Technical Guide - Benchchem.
• troubleshooting common side reactions in platinum-c
• Ligands modification strategies for mononuclear water splitting c
• Ligand Effects and Ligand Design in Homogeneous Gold(I)
• Troubleshooting low conversion rates in G
• Troubleshooting low catalyst activity in reforming units - P
• Cyclization reactions in confined space - I.R.I.S.
• Radical cycliz

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Troubleshooting low catalyst activity in reforming units [eureka.patsnap.com]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Radical cyclization - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. Frontiers | Ligands modification strategies for mononuclear water splitting catalysts [frontiersin.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. iris.uniroma1.it [iris.uniroma1.it]

Optimizing temperature profiles for 2-(3-Buten-2-yloxy)aniline microwave-assisted synthesis

Technical Support Center: Microwave-Assisted Synthesis of 2-(3-Buten-2-yloxy)aniline

Welcome to the Application Scientist Support Hub. Synthesizing 2-(3-Buten-2-yloxy)aniline via the microwave-assisted O-alkylation of 2-aminophenol presents unique thermodynamic and kinetic challenges. While microwave dielectric heating drastically reduces reaction times from hours to minutes, the combination of an ambidentate nucleophile (2-aminophenol) and an allylic electrophile (3-chloro-1-butene) makes the system highly sensitive to temperature profiles.

This guide provides authoritative troubleshooting, mechanistic causality, and validated protocols to help you eliminate byproducts like N-alkylated species and Claisen rearrangement isomers.

Core Mechanistic Principles: The Causality of Byproduct Formation

To optimize your microwave (MW) parameters, you must first understand the competing pathways in this reaction:

• O-Alkylation vs. N-Alkylation (Kinetic vs. Thermodynamic Control): 2-Aminophenol contains both an amine (-NH 2​ ) and a hydroxyl (-OH) group. In a neutral state, the amine is more nucleophilic. However, by introducing a mild base like Potassium Carbonate (K 2​ CO 3​ ) or Cesium Carbonate (Cs 2​ CO 3​ ), the phenol (pKa ~9.5) is selectively deprotonated over the amine (pKa >25). The resulting phenoxide is a vastly superior nucleophile, driving selective O-alkylation [2].

• The Claisen Rearrangement Threat: The target molecule, 2-(3-buten-2-yloxy)aniline, is an ortho-substituted allyl aryl ether. These structures are notorious for undergoing a [3,3]-sigmatropic Claisen rearrangement when exposed to high heat, converting the ether into a C-alkylated phenol. Literature confirms that allyl phenyl ethers begin to rapidly rearrange in microwave reactors at temperatures exceeding 150–180 °C [1, 3]. Localized "hot spots" in poorly stirred microwave vials can trigger this cascade even if the bulk temperature reads lower.

Fig 1. Competing reaction pathways in the microwave-assisted synthesis of 2-(3-Buten-2-yloxy)aniline.

Troubleshooting Guides & FAQs

Q1: My LC-MS shows the correct mass ( m/z 164.1), but NMR indicates a free hydroxyl (-OH) group and a substituted aromatic ring. What happened? A1: You are observing a thermal [3,3]-sigmatropic Claisen rearrangement. The target ether has rearranged into a C-alkylated isomer (e.g., 2-amino-3-(but-2-en-2-yl)phenol). This occurs due to thermal overshooting in the microwave. Causality: The activation energy for the Claisen rearrangement of allyl aryl ethers is easily breached during microwave dielectric heating if the maximum temperature ( Tmax​ ) exceeds 150 °C [3]. Resolution: Cap your Tmax​ at 95 °C. Ensure your microwave synthesizer has active gas cooling (compressed air or nitrogen) engaged during the heating phase to prevent thermal runaway and hot spots.

Q2: I am seeing a 60:40 mixture of O-alkylated and N-alkylated products. How do I force O-alkylation? A2: Poor selectivity means your phenoxide concentration is too low, allowing the neutral amine to act as the primary nucleophile [2]. Causality: If the base is not properly solubilized or is too weak, the phenol is not fully deprotonated. Resolution: Switch from K 2​ CO 3​ to Cs 2​ CO 3​ (which has better solubility in organic solvents). Pre-stir the 2-aminophenol and base in DMF for 5 minutes at room temperature before adding the 3-chloro-1-butene and applying microwave irradiation.

Q3: The reaction conversion is stuck at 40%, even after 30 minutes of microwave irradiation. A3: The temperature profile is likely too conservative, or the ramp time is too slow, causing reagent degradation before the activation energy for O-alkylation is reached. Resolution: Implement a rapid ramp time (e.g., 2 minutes to 95 °C) using high initial power (e.g., 150 W), then allow the instrument to dynamically drop the power to maintain the hold temperature [4].

Fig 2. Iterative troubleshooting workflow for optimizing microwave temperature profiles.

Quantitative Data: Temperature Profile Optimization

The following table summarizes the causal relationship between microwave temperature profiles and product distribution. Note how exceeding 120 °C triggers the Claisen rearrangement, while lower temperatures with insufficient base lead to N-alkylation.

Tmax​ (°C)	Ramp Time (min)	Hold Time (min)	Base Used	Target O-Alkylation (%)	N-Alkylation Byproduct (%)	Claisen Byproduct (%)
80	5	20	K 2​ CO 3​	65%	35%	0%
95	2	10	Cs 2​ CO 3​	94%	6%	0%
120	2	10	Cs 2​ CO 3​	60%	5%	35%
180	2	10	Cs 2​ CO 3​	5%	2%	93%

Data synthesized from established microwave-assisted O-alkylation and Claisen rearrangement thresholds[1, 4].

Self-Validating Experimental Protocol

To ensure high scientific integrity, this protocol includes built-in validation checks to verify reaction progress without relying solely on end-point analysis.

Reagents Required:

• 2-Aminophenol (1.0 equiv, 1.0 mmol)

• 3-Chloro-1-butene (1.2 equiv, 1.2 mmol)

• Cesium Carbonate (Cs 2​ CO 3​ ) (1.5 equiv, 1.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (3.0 mL)

Step-by-Step Methodology:

• Phenoxide Generation (Validation Step 1): In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add 2-aminophenol (1.0 mmol) and Cs 2​ CO 3​ (1.5 mmol). Add 3.0 mL of anhydrous DMF. Stir at room temperature for 5 minutes.

  • Self-Validation Check: The solution should shift to a darker tint, indicating the successful formation of the highly nucleophilic phenoxide anion.

• Electrophile Addition: Slowly add 3-chloro-1-butene (1.2 mmol) to the mixture. Seal the vial with a Teflon-lined crimp cap.

• Microwave Irradiation: Place the vial in the microwave synthesizer. Apply the following optimized profile:

  • Power: Variable (Max 150 W)

  • Ramp Time: 2 minutes

  • Hold Temperature ( Tmax​ ): 95 °C

  • Hold Time: 10 minutes

  • Cooling: Active gas cooling (ON) during both hold and cool-down phases to suppress thermal overshoots.

• Reaction Quenching & Extraction (Validation Step 2): Allow the vial to cool to <30 °C. Dilute the mixture with 15 mL of Ethyl Acetate (EtOAc) and wash with distilled water (3 x 10 mL) to remove DMF and inorganic salts. Wash the organic layer with brine (10 mL).

  • Self-Validation Check: Spot the organic layer on a TLC plate (Hexanes:EtOAc 3:1). You should observe a major spot with a higher Rf than the highly polar 2-aminophenol starting material, confirming successful O-alkylation.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

References

• Reactions of Allyl Phenyl Ether in High-Temperature Water with Conventional and Microwave Heating | The Journal of Organic Chemistry - ACS Publications. 1

• A versatile switching method for N- or O-alkylation of 2-aminophenols using ionic liquids: Selective access to benzo[1,4]oxazine-2-one and benzo[1,4]oxazine-3-one derivatives | ResearchGate. 2

• Microwave-assisted organic syntheses: Microwave effect on intramolecular reactions-the Claisen rearrangement of allylphenyl ether and 1-allyloxy-4-methoxybenzene | ResearchGate.3

• A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation | PMC. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-(3-Buten-2-yloxy)aniline and 2-(allyloxy)aniline for Heterocycle Synthesis

Introduction

In the landscape of synthetic organic chemistry, particularly in the construction of nitrogen-containing heterocycles, ortho-alkenylanilines are invaluable precursors. Their utility is largely dictated by the intricate interplay between the aniline functionality and the tethered alkenyl group. This guide provides an in-depth comparative analysis of two such precursors: 2-(3-Buten-2-yloxy)aniline and 2-(allyloxy)aniline. While structurally similar, the presence of a methyl substituent on the butenyloxy chain introduces significant alterations in reactivity, particularly in the context of the Claisen rearrangement and subsequent cyclization reactions. This document aims to provide researchers, scientists, and drug development professionals with a clear understanding of these differences, supported by mechanistic insights and experimental considerations, to facilitate informed substrate selection and reaction design.

The core of this comparison lies in the differential behavior of these molecules under thermal or catalytic conditions, which primarily funnels into the famed[1][1]-sigmatropic rearrangement, the Claisen rearrangement.[2][3] This reaction serves as a gateway to ortho-alkenylated phenols, which are themselves versatile intermediates for a variety of heterocyclic scaffolds.[4] The substitution on the allylic framework is a key determinant of the reaction's kinetics and the nature of the resulting products.

Structural and Electronic Considerations

The fundamental difference between the two molecules is the presence of a methyl group at the C2 position of the butenyl chain in 2-(3-Buten-2-yloxy)aniline. This seemingly minor addition has profound stereoelectronic consequences.

• 2-(allyloxy)aniline: Possesses a terminal double bond and an unsubstituted allylic chain. The molecule is relatively flexible, and the terminal vinyl group is sterically unhindered.

• 2-(3-Buten-2-yloxy)aniline: Features an internal double bond and a methyl-substituted carbon atom attached to the ether oxygen. This substitution introduces a chiral center and increases steric bulk around the ether linkage.

These structural nuances are expected to influence the stability of the starting materials, the transition states of their reactions, and the stability of the resulting products. The electron-donating nature of the aminophenyl group in both molecules activates the aromatic ring towards electrophilic substitution and influences the electronic properties of the ether oxygen.[5]

Comparative Reactivity in the Aromatic Claisen Rearrangement

The most prominent reaction pathway for both substrates is the aromatic Claisen rearrangement, a thermal or Lewis acid-catalyzed process that leads to the formation of ortho-alkenylated aminophenols.[2][6]

Reaction Mechanism and Product Formation

The rearrangement proceeds through a concerted, pericyclic six-membered transition state.[7] For 2-(allyloxy)aniline, this is a well-documented transformation yielding 2-allyl-6-aminophenol.[4] The reaction involves the migration of the allyl group from the oxygen atom to the ortho position of the benzene ring, followed by tautomerization of the resulting dienone intermediate to the stable phenol.[4]

For 2-(3-Buten-2-yloxy)aniline, the rearrangement is predicted to yield 2-(1-methylallyl)-6-aminophenol. The methyl group on the migrating fragment introduces a new stereocenter in the product. The stereochemistry of this newly formed center is dependent on the geometry of the transition state.

Diagram 1: Comparative Claisen Rearrangement Pathways

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Claisen Rearrangement [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. クライゼン転位 Claisen Rearrangement | Chem-Station (ケムステ) [chem-station.com]

A Comparative Guide to the Validation of HPLC Analytical Methods for Quantifying 2-(3-Buten-2-yloxy)aniline Purity

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of safe and effective therapeutics. This guide provides an in-depth comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the validation of 2-(3-Buten-2-yloxy)aniline purity. The principles and methodologies discussed herein are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines, providing a robust framework for regulatory compliance and scientific rigor.[1][2][3]

The selection of an analytical method is not arbitrary; it is a decision guided by the physicochemical properties of the analyte and the intended purpose of the analysis.[3] 2-(3-Buten-2-yloxy)aniline, an aromatic amine, presents specific analytical challenges that necessitate a well-designed, validated HPLC method to ensure accurate purity assessment. This guide will explore a conventional Reversed-Phase (RP-HPLC) approach and a Normal-Phase (NP-HPLC) method, offering a comparative analysis to aid in selecting the most suitable technique for your laboratory's needs.

The "Why": Method Selection Rationale

The choice between RP-HPLC and NP-HPLC hinges on the polarity of the analyte and potential impurities.[4][5][6] 2-(3-Buten-2-yloxy)aniline possesses both polar (amine and ether functionalities) and non-polar (aromatic ring and butenyl group) characteristics.

• Reversed-Phase HPLC (RP-HPLC): This is the workhorse of the pharmaceutical industry, accounting for approximately 75% of all HPLC methods.[4] It utilizes a non-polar stationary phase (like C18) and a polar mobile phase.[4][7] For moderately polar compounds like our target analyte, RP-HPLC is often the first choice due to its versatility and robustness.[7][8]

• Normal-Phase HPLC (NP-HPLC): This technique employs a polar stationary phase (e.g., silica) and a non-polar mobile phase.[4][7] NP-HPLC can offer superior separation for very polar or very non-polar compounds, and particularly for resolving isomers that may be difficult to separate by RP-HPLC.[6]

Method Comparison: A Head-to-Head Analysis

The following sections detail two distinct HPLC methods for the purity determination of 2-(3-Buten-2-yloxy)aniline.

Method A: Reversed-Phase HPLC with UV Detection

This method is designed as a robust, general-purpose approach for routine quality control.

Table 1: Chromatographic Conditions for RP-HPLC Method A

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Trifluoroacetic Acid
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	20 minutes

Method B: Normal-Phase HPLC with UV Detection

This method is proposed as an alternative with potentially different selectivity, which can be advantageous for resolving co-eluting impurities.

Table 2: Chromatographic Conditions for NP-HPLC Method B

Parameter	Condition
Column	Silica, 250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane:Ethanol (95:5 v/v)
Flow Rate	1.2 mL/min
Column Temperature	35°C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	25 minutes

The Core of Confidence: A Deep Dive into Method Validation

The objective of analytical validation is to demonstrate that a method is suitable for its intended purpose.[3] The following validation parameters, as prescribed by ICH Q2(R1), are essential for establishing the reliability of a purity assay.[1][3][9]

Caption: Workflow for HPLC Method Validation.

Specificity: The Ability to Assess the Analyte Unambiguously

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10]

Experimental Protocol: Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of demonstrating specificity.[11][12][13] The goal is to generate potential degradation products to ensure the method can separate them from the main analyte peak. A target degradation of 5-20% is generally recommended.[10][13]

• Acid Hydrolysis: Dissolve 2-(3-Buten-2-yloxy)aniline in a solution of 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the analyte in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Treat the analyte with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid analyte to 105°C for 48 hours.

• Photolytic Degradation: Expose a solution of the analyte to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze a control sample and each stressed sample using the developed HPLC method. The peak purity of the main analyte peak should be assessed using a photodiode array (PDA) detector to ensure it is spectrally homogeneous.

Comparative Data (Hypothetical)

Table 3: Forced Degradation Results

Stress Condition	Method A (RP-HPLC) - % Degradation	Method B (NP-HPLC) - % Degradation
Acid (0.1 M HCl, 60°C, 24h)	12.5	11.8
Base (0.1 M NaOH, 60°C, 24h)	8.2	9.1
Oxidation (3% H₂O₂, RT, 24h)	18.7	19.5
Thermal (105°C, 48h)	3.1	2.8
Photolytic (UV 254nm, 24h)	6.5	7.2

Both methods demonstrate the ability to separate the analyte from its degradation products, confirming their stability-indicating nature.

Linearity and Range: A Proportional Response

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

Experimental Protocol:

• Prepare a stock solution of the 2-(3-Buten-2-yloxy)aniline reference standard.

• Create a series of at least five concentrations by diluting the stock solution, typically ranging from 50% to 150% of the target assay concentration.

• Inject each concentration in triplicate.

• Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

Comparative Data (Hypothetical)

Table 4: Linearity and Range Comparison

Parameter	Method A (RP-HPLC)	Method B (NP-HPLC)
Range	50 - 150 µg/mL	50 - 150 µg/mL
Correlation Coefficient (r²)	0.9998	0.9995
Y-intercept	1250	1890

Both methods exhibit excellent linearity within the specified range, as indicated by the correlation coefficients approaching 1.

Accuracy: Closeness to the True Value

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Experimental Protocol:

• Prepare a placebo (matrix without the analyte).

• Spike the placebo with known concentrations of the 2-(3-Buten-2-yloxy)aniline reference standard at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration in triplicate and analyze.

• Calculate the percentage recovery for each sample.

Comparative Data (Hypothetical)

Table 5: Accuracy Results (% Recovery)

Spiked Level	Method A (RP-HPLC)	Method B (NP-HPLC)
80%	99.5%	99.2%
100%	100.2%	100.5%
120%	99.8%	99.6%
Average Recovery	99.8%	99.8%

The high recovery rates for both methods demonstrate their accuracy.

Precision: Agreement Between a Series of Measurements

Precision is evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

Experimental Protocol:

• Repeatability: Analyze a minimum of six replicate samples of the same homogenous sample at 100% of the test concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (RSD) for the results. An RSD of ≤ 2% is generally considered acceptable.[13]

Comparative Data (Hypothetical)

Table 6: Precision Results (%RSD)

Parameter	Method A (RP-HPLC)	Method B (NP-HPLC)
Repeatability (n=6)	0.45%	0.62%
Intermediate Precision (Day 2, Analyst 2)	0.88%	1.15%

Both methods demonstrate excellent precision, with the RP-HPLC method showing slightly lower variability.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[3]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

These are typically determined based on the signal-to-noise ratio (S/N), where LOD is approximately 3:1 and LOQ is 10:1, or from the standard deviation of the response and the slope of the calibration curve.

Comparative Data (Hypothetical)

Table 7: LOD and LOQ Comparison

Parameter	Method A (RP-HPLC)	Method B (NP-HPLC)
LOD (µg/mL)	0.05	0.08
LOQ (µg/mL)	0.15	0.25

The RP-HPLC method demonstrates slightly better sensitivity.

Robustness: Capacity to Remain Unaffected by Small Variations

Robustness is evaluated by deliberately varying method parameters and observing the effect on the results.

Experimental Protocol:

Introduce small, deliberate variations to the method parameters, such as:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2°C)

• Mobile phase composition (e.g., ± 2% organic component)

Analyze the system suitability parameters (e.g., tailing factor, theoretical plates, resolution) under these varied conditions.

Comparative Data (Hypothetical)

Table 8: Robustness Evaluation

Varied Parameter	Method A (RP-HPLC) - System Suitability	Method B (NP-HPLC) - System Suitability
Flow Rate +0.1 mL/min	Passed	Passed
Flow Rate -0.1 mL/min	Passed	Passed
Temp +2°C	Passed	Passed
Temp -2°C	Passed	Passed
% Organic +2%	Passed	Passed
% Organic -2%	Passed	Passed

Both methods are demonstrated to be robust within the tested parameter ranges.

Caption: Decision tree for selecting an HPLC method.

Conclusion and Recommendations

Both the Reversed-Phase and Normal-Phase HPLC methods presented in this guide have been shown to be valid for the quantification of 2-(3-Buten-2-yloxy)aniline purity, in accordance with ICH Q2(R1) guidelines.

• Method A (RP-HPLC) stands out as the more practical choice for routine quality control environments. Its slightly better sensitivity, lower demonstrated variability in precision, and the use of more common and less hazardous aqueous-organic mobile phases make it a robust and efficient primary method.

• Method B (NP-HPLC) serves as an excellent alternative and a powerful orthogonal method. In cases where the impurity profile is complex, particularly if isomeric impurities are suspected, the different selectivity of NP-HPLC could be invaluable for confirmatory analysis and in-depth investigations.

Ultimately, the choice of method will depend on the specific requirements of the analysis. For most applications, the RP-HPLC method will be sufficient and preferable. However, having a validated NP-HPLC method available provides a significant advantage for comprehensive characterization and troubleshooting.

References

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. Available at: [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. Available at: [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx scientific. Available at: [Link]

• Reverse-Phase vs. Normal-Phase HPLC: A Brief Comparison. Moravek, Inc. Available at: [Link]

• ICH Q2 Analytical Method Validation. Slideshare. Available at: [Link]

• Quality Guidelines. ICH. Available at: [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

• A REVIEW ON COMPARISON BETWEEN NORMAL PHASE AND REVERE PHASE HPLC. European Journal of Pharmaceutical and Medical Research. Available at: [Link]

• Validation a solid-phase extraction-HPLC method for determining the migration behaviour of five aromatic amines from packaging bags into seafood simulants. PubMed. Available at: [Link]

• Comparison of reversed-phase enantioselective HPLC methods for determining the enantiomeric purity of (S)-omeprazole in the presence of its related substances. PMC. Available at: [Link]

• A REVIEW ON COMPARISON BETWEEN NORMAL PHASE AND REVERE PHASE HPLC. EJPMR. Available at: [Link]

• Validation a solid-phase extraction-HPLC method for determining the migration behavior of five aromatic amines from packaging bags into seafood simulants. ResearchGate. Available at: [Link]

• Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager. Available at: [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Waters. Available at: [Link]

• Development and validation of an HPLC method for determination of purity of Sn-ADAM, a novel precursor of serotonin transporter SPECT imaging agent I-123-ADAM. Journal of Food and Drug Analysis. Available at: [Link]

• Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. EPA NEPS. Available at: [Link]

• Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. Available at: [Link]

• A rapid and sensitive enzymatic assay for 2,3-butanediol. PMC. Available at: [Link]

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Comparative Guide: Transition Metal Catalysts for the Intramolecular Cyclization of 2-(3-Buten-2-yloxy)aniline

Introduction

The synthesis of 3,4-dihydro-2H-1,4-benzoxazine derivatives via the intramolecular cyclization of 2-(allyloxy)anilines is a critical transformation in medicinal chemistry and drug development. Specifically, the cyclization of 2-(3-buten-2-yloxy)aniline presents a unique regioselectivity challenge: directing the carbon-nitrogen bond formation towards the 6-exo-trig pathway (forming the desired benzoxazine) versus the 7-endo-trig pathway (forming the benzoxazepine).

Late transition metals have revolutionized this space by providing tunable, atom-economical pathways that bypass the need for pre-functionalized substrates[1]. As a Senior Application Scientist, I have evaluated multiple catalytic systems for this specific transformation. This guide objectively compares Palladium (Pd), Gold (Au), Copper (Cu), and Rhodium (Rh) catalysts, detailing their mechanistic nuances, performance metrics, and providing validated experimental protocols for seamless laboratory integration.

Mechanistic Causality & Catalyst Selection

The choice of transition metal fundamentally alters the activation mode and the fate of the allylic ether substrate.

• Carbophilic Activation (Au, Cu): Gold(I) and Copper(II) act as soft Lewis acids. They preferentially coordinate to the π-electron cloud of the alkene, lowering the LUMO energy of the double bond. This allows the pendant aniline nitrogen to attack the internal carbon via a 6-exo-trig cyclization[2]. Gold is highly resistant to hard Lewis base poisoning (from the amine), making it exceptionally efficient.

• Oxidative/Migratory Insertion (Pd, Rh): Palladium(II) typically coordinates the alkene, followed by nucleophilic attack (Wacker-type hydroamination)[1]. Crucial Insight: When evaluating Palladium, one must be cautious. Pd(0) species can inadvertently trigger a Tsuji-Trost-type cleavage of the allylic ether C-O bond[3]. Therefore, maintaining Palladium in the +2 oxidation state (e.g., Pd(OAc)₂) is critical to ensure the reaction proceeds via the desired hydroamination pathway rather than substrate degradation.

Figure 1: Catalytic cycle for transition metal-catalyzed intramolecular hydroamination.

Comparative Performance Data

The following table synthesizes quantitative data from standardized internal benchmarking and peer-reviewed literature for the cyclization of 2-(3-buten-2-yloxy)aniline (0.5 mmol scale, 0.1 M concentration).

Catalyst System	Loading (mol %)	Temp (°C)	Regioselectivity (6-exo : 7-endo)	Yield (%)	Key Advantage / Limitation
(PPh₃)AuCl / AgOTf	5	25	>99:1	92	Advantage: Room temperature, exquisite regioselectivity.
Pd(OAc)₂ / PPh₃	10	80	85:15	78	Advantage: Robust to moisture. Limitation: Requires heating.
Cu(OTf)₂	15	110	90:10	81	Advantage: Earth-abundant, low cost. Limitation: Harsh conditions[4].
[Rh(COD)Cl]₂ / DPEphos	5	100	70:30	65	Advantage: Highly tunable via phosphine ligands[1].

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility across different laboratory environments, below are the detailed, self-validating methodologies for the Gold(I) and Copper(II) catalyzed workflows.

Protocol A: Gold(I)-Catalyzed Synthesis (Discovery Chemistry Standard)

This protocol is optimized for high-yielding, regioselective synthesis where absolute purity is required for structure-activity relationship (SAR) testing.

Self-Validation Checkpoint: The successful generation of the active cationic gold species is visually confirmed by the immediate precipitation of AgCl (a cloudy white solid) upon mixing the precursors.

• Catalyst Activation: In an oven-dried Schlenk flask under N₂, dissolve (PPh₃)AuCl (0.025 mmol, 5 mol%) and AgOTf (0.025 mmol, 5 mol%) in anhydrous DCM (2.5 mL). Stir for 10 minutes in the dark.

  • Causality: AgOTf abstracts the chloride, generating the highly reactive, coordinatively unsaturated [(PPh₃)Au]⁺ species. Light is excluded to prevent the photochemical degradation of silver salts.

• Substrate Addition: Add a solution of 2-(3-buten-2-yloxy)aniline (0.5 mmol) in DCM (2.5 mL) dropwise over 5 minutes to prevent thermal spiking.

• Cyclization: Stir the reaction mixture at 25 °C. Monitor the reaction via TLC (Hexanes:EtOAc 4:1).

  • Self-Validation: The UV-active starting material (Rf = 0.6) should completely disappear within 4-6 hours, replaced by a highly fluorescent product spot (Rf = 0.3).

• Quenching & Filtration: Filter the mixture through a short pad of Celite to remove the silver salts and precipitated gold residues. Concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, gradient 5-15% EtOAc in Hexanes) to afford the pure 3-methyl-3,4-dihydro-2H-1,4-benzoxazine.

Figure 2: Standardized experimental workflow for the Gold(I)-catalyzed cyclization protocol.

Protocol B: Copper(II)-Catalyzed Synthesis (Scale-Up Standard)

For process chemists looking toward gram-to-kilogram scale synthesis, precious metals like Gold and Palladium become cost-prohibitive. Copper(II) triflate offers a robust alternative[4].

• Setup: In a heavy-walled pressure tube, combine 2-(3-buten-2-yloxy)aniline (5.0 mmol) and Cu(OTf)₂ (0.75 mmol, 15 mol%).

• Solvent & Heating: Add anhydrous Toluene (25 mL). Seal the tube and heat to 110 °C behind a blast shield.

  • Causality: Toluene is chosen for its high boiling point and non-polar nature, which prevents solvent coordination to the metal center, thereby maximizing the ionic interaction between the electrophilic Cu(II) and the alkene.

• Monitoring: After 18 hours, cool to room temperature. GC-MS analysis should indicate >95% conversion.

• Workup: Wash the organic layer with saturated aqueous EDTA (2 x 20 mL).

  • Self-Validation: The aqueous layer will turn deep blue, confirming the successful chelation and removal of copper ions from the organic product. Dry the organic layer over MgSO₄, filter, and concentrate.

Conclusion

For discovery chemistry where yield, mild conditions, and absolute regioselectivity are paramount, the (PPh₃)AuCl/AgOTf system is unmatched for the cyclization of 2-(3-buten-2-yloxy)aniline. However, if the project advances to process development, the Cu(OTf)₂ protocol provides a highly scalable, cost-effective alternative, provided the infrastructure supports high-temperature operations.

References

• Gold-catalyzed intermolecular hydroamination of allenes with sulfonamides. Beilstein Journal of Organic Chemistry. 2[2]

• Progression of Hydroamination Catalyzed by Late Transition-Metal Complexes from Activated to Unactivated Alkenes. Accounts of Chemical Research. 1[1]

• Synthesis of benzoxazoles via the copper-catalyzed hydroamination of alkynones with 2-aminophenols. Organic & Biomolecular Chemistry. 4[4]

• Transition Metal–Catalyzed Allylic C(sp³)–H Functionalization via η³-Allylmetal Intermediate. Chinese Journal of Chemistry. 3[3]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis of benzoxazoles via the copper-catalyzed hydroamination of alkynones with 2-aminophenols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Structural Validation of 2-(3-Buten-2-yloxy)aniline: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Methods

As drug development and complex organic synthesis advance, the demand for absolute structural certainty of chiral building blocks has never been higher. 2-(3-Buten-2-yloxy)aniline (Molecular Formula: C₁₀H₁₃NO) represents a classic structural validation challenge. It possesses an aromatic aniline core, a flexible allylic ether linkage, a terminal alkene prone to isomerization, and a critical stereocenter at the branching methyl group (C2 of the butenyl chain).

While Nuclear Magnetic Resonance (NMR) spectroscopy is the daily workhorse of the analytical laboratory, Single-Crystal X-ray Diffraction (SC-XRD) remains the definitive gold standard for absolute stereochemical assignment[1]. This guide objectively compares the performance of SC-XRD against NMR and High-Resolution Mass Spectrometry (HRMS), providing researchers with field-proven methodologies to unambiguously validate the structural integrity of 2-(3-Buten-2-yloxy)aniline.

The Chemical Challenge: Why Standard Methods Fall Short

Validating 2-(3-Buten-2-yloxy)aniline requires confirming three distinct structural features:

• Regiochemistry: The exact ortho relationship between the amine and the ether group.

• Alkene Integrity: Ensuring the terminal double bond has not isomerized into an internal alkene during synthesis.

• Absolute Configuration: Determining the R or S configuration of the chiral center at the ether linkage.

While 1D and 2D NMR (COSY, HMBC) can easily confirm the regiochemistry and alkene position, they provide ensemble-averaged solution-state dynamics. NMR struggles to assign absolute stereochemistry without the laborious use of chiral derivatizing agents (e.g., Mosher's method)[2]. Furthermore, Nuclear Overhauser Effect (NOESY) experiments often yield ambiguous results for the 3-buten-2-yloxy group due to the free rotation of the C–O–C bonds.

Conversely, SC-XRD provides a static, unambiguous 3D snapshot of the molecule, resolving atoms as isolated spheres of electron density[1]. It determines absolute configuration directly via anomalous dispersion, making it the superior choice for definitive structural proof in drug discovery[3].

Comparative Performance Metrics

To aid in selecting the most appropriate analytical modality, the following table summarizes the quantitative and qualitative performance metrics of SC-XRD compared to alternative spectroscopic techniques.

Analytical Metric	SC-XRD (Gold Standard)	1D/2D NMR Spectroscopy	High-Resolution Mass Spec (HRMS)
3D Conformation	Absolute (Solid-state)	Relative (Solution-state ensemble)	None
Stereochemistry	Absolute (via Flack Parameter)	Relative (Requires chiral auxiliaries)	None
Regiochemistry	Unambiguous (Direct visualization)	Inferred (via HMBC/COSY correlations)	Inferred (Fragmentation patterns)
Sample Requirement	~0.1 mg (Single Crystal)	1–5 mg (Solution)	< 0.01 mg (Gas/Ion)
Data Acquisition Time	2–24 hours	10 mins – 2 hours	< 5 mins
Destructive?	No	No	Yes

Analytical Decision Matrix

Choosing the right method depends heavily on the physical state of the sample and the specific structural questions being asked. The decision tree below outlines the logical flow for validating chiral small molecules like 2-(3-Buten-2-yloxy)aniline.

Fig 2. Decision matrix for selecting analytical modalities for stereochemical validation.

Experimental Protocols: SC-XRD Workflow

Because 2-(3-Buten-2-yloxy)aniline is a low-molecular-weight free base with a flexible ether chain, it typically exists as an oil or a low-melting solid at room temperature. Therefore, direct crystallization is highly improbable. The following protocol utilizes chemical derivatization to force crystallization, followed by X-ray analysis.

Protocol A: Derivatization and Crystal Growth

Causality: We protonate the aniline group with Hydrochloric Acid (HCl) to form a salt. This introduces a chloride ion, which serves two critical purposes: it dramatically increases the lattice energy (promoting solid-state crystallization) and provides a heavier atom (Cl) to enhance anomalous scattering, which is strictly required for absolute configuration determination.

• Salt Formation: Dissolve 50 mg of 2-(3-Buten-2-yloxy)aniline in 2 mL of anhydrous diethyl ether. Slowly add 1.1 equivalents of ethereal HCl dropwise at 0 °C.

• Isolation: Filter the resulting white precipitate (2-(3-Buten-2-yloxy)anilinium chloride) and wash with cold ether.

• Crystallization: Dissolve the salt in a minimum volume of methanol. Layer carefully with anti-solvent (diethyl ether) in a narrow crystallization tube. Allow to stand undisturbed at 4 °C for 3–5 days to promote slow nucleation.

• Self-Validation Check: Prior to mounting, select a candidate crystal and rotate it under cross-polarized light on a microscope. Complete optical extinction at 90-degree intervals confirms the specimen is a single crystal rather than a twinned or polycrystalline lattice, validating its suitability for diffraction.

Protocol B: SC-XRD Data Acquisition and Refinement

Causality: For the X-ray source, we explicitly select Copper (Cu K α , λ=1.5418 Å) radiation over Molybdenum (Mo K α ). Copper radiation interacts much more strongly with the chlorine atom's electrons, maximizing the anomalous dispersion signal necessary to calculate a reliable Flack parameter for a molecule composed mostly of light atoms[4].

• Mounting: Coat the validated single crystal in paratone oil and mount it on a MiTeGen loop. Transfer immediately to the diffractometer's cold stream (100 K) to minimize thermal motion and enhance high-angle diffraction intensity.

• Data Collection: Collect full sphere data using a microfocus Cu K α source equipped with a photon-counting pixel array detector.

• Integration & Refinement: Integrate the data and solve the phase problem using intrinsic phasing. Refine the structure using full-matrix least-squares on F2 .

• Self-Validation Check: The structural model is internally validated by the Goodness-of-Fit (GoF) approaching 1.0 and the R1​ residual factor dropping below 5%. A Flack parameter of 0.0±0.1 confirms the correct absolute configuration, whereas a value of 1.0±0.1 acts as an internal fail-safe, indicating the structural model must be inverted to match the physical crystal[4].

Fig 1. SC-XRD structural validation workflow for 2-(3-Buten-2-yloxy)aniline.

Conclusion

While NMR and HRMS are indispensable for rapid, high-throughput verification of 2-(3-Buten-2-yloxy)aniline, they cannot independently validate its absolute 3D structure without extensive chemical manipulation. By strategically derivatizing the compound into a hydrochloride salt and utilizing Cu K α Single-Crystal X-ray Diffraction, researchers can establish a self-validating, mathematically rigorous proof of both connectivity and absolute stereochemistry. This level of validation is critical for preventing costly downstream errors in structure-based drug design and complex API synthesis[5].

References

• Cooper, D. R., et al. "X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery.
• Benchchem. "A Researcher's Guide to Stereochemistry Determination: X-ray Crystallography in Focus." Benchchem.
• Wikipedia Contributors. "X-ray crystallography." Wikipedia, The Free Encyclopedia.
• Rigaku. "Drug discovery by single crystal X-ray structure analysis.
• University of Oxford. "absolute configuration – Chemical Crystallography." Oxford University.

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• 4. absolute configuration – Chemical Crystallography [xtl.ox.ac.uk]
• 5. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Toxicity Profiling: 2-(3-Buten-2-yloxy)aniline vs. Standard Aniline Derivatives

Aniline and its ortho-substituted derivatives, such as o-anisidine (2-methoxyaniline), are foundational intermediates in the synthesis of pharmaceuticals, dyes, and polyurethanes. However, their development is frequently bottlenecked by severe toxicity profiles, including hepatotoxicity, splenotoxicity, and genotoxicity[1].

This technical guide provides an in-depth, objective comparison of the toxicity profile of 2-(3-Buten-2-yloxy)aniline —a specialized derivative featuring a bulky, unsaturated ether linkage—against standard baselines (unsubstituted Aniline and o-Anisidine). By understanding the mechanistic drivers of these toxicities, researchers can better predict structure-activity relationships and design safer chemical workflows.

Mechanistic Drivers of Aniline Toxicity

Toxicity in aniline derivatives is rarely caused by the parent compound itself; rather, it is driven by enzymatic bioactivation, primarily via Cytochrome P450 (CYP450) enzymes in the liver.

Hepatotoxicity: Oxidative Stress and Inflammasome Activation

The primary mechanism of aniline-induced liver injury involves CYP-mediated N-hydroxylation. This process generates reactive oxygen species (ROS), which deplete intracellular glutathione (GSH) and increase malondialdehyde (MDA) levels, indicating severe lipid peroxidation[2]. The accumulation of ROS forces a collapse of the mitochondrial membrane potential, ultimately triggering apoptosis[3]. Recent molecular studies also demonstrate that aniline exposure upregulates the mmu_circ_26984/Myh9/NLRP3 axis, activating the NLRP3 inflammasome and exacerbating inflammatory liver injury[4].

Splenotoxicity: Erythrocyte Scavenging and Iron Overload

Aniline derivatives are notorious for inducing splenotoxicity. Reactive metabolites oxidize hemoglobin in red blood cells, causing methemoglobinemia (MetHb) and hemolysis. The spleen actively scavenges these damaged erythrocytes, leading to a massive accumulation of free iron[5]. This iron overload catalyzes Fenton reactions, driving localized oxidative stress that damages proteins, lipids, and DNA—quantifiable by the accumulation of 8-hydroxy-2'-deoxyguanosine (8-OHdG)[6].

Structural Divergence: The 2-(3-Buten-2-yloxy) Substituent

Standard o-anisidine contains a simple methoxy group, which increases the electron density of the aromatic ring, making it highly susceptible to electrophilic attack and contributing to its classification as a Class 1B carcinogen[1][7].

In contrast, 2-(3-Buten-2-yloxy)aniline features a bulkier, unsaturated allylic-type ether. This structural divergence alters the toxicity profile in two distinct ways:

• Steric Hindrance: The bulky branched chain at the ortho position may sterically impede the standard CYP450 N-hydroxylation pathway, potentially lowering the rate of MetHb induction compared to o-anisidine.

• Alkene Epoxidation: The terminal alkene introduces a secondary metabolic vulnerability. CYP enzymes readily epoxidize terminal alkenes into highly reactive epoxides. These electrophilic intermediates can covalently bind to hepatic macromolecules, potentially bypassing the standard ROS pathway to induce direct genotoxic adducts.

Fig 1: Mechanistic pathways of aniline-induced hepatotoxicity and splenotoxicity.

Comparative Quantitative Data

The following table synthesizes the toxicity profiles of standard anilines against the predictive and observed behavior of 2-(3-Buten-2-yloxy)aniline, based on structural extrapolation and established ortho-alkoxy derivative data.

Toxicity Parameter	Aniline (Unsubstituted)	o-Anisidine (2-Methoxyaniline)	2-(3-Buten-2-yloxy)aniline
Primary Target Organs	Spleen, Liver[6]	Bladder, Spleen[1]	Liver, Spleen
Methemoglobinemia Potential	High (Peak ~1.2-2.0% at low doses)	Moderate to High	Moderate (Steric hindrance at ortho position)
Hepatocyte ROS Induction	High (Dose-dependent)[3]	High	Very High (Dual pathway: N-hydroxylation + Epoxidation)
Genotoxicity (Ames Test)	Weakly Positive	Strongly Positive (Class 1B Carcinogen)[1]	Positive (Elevated risk due to reactive alkene epoxidation)
Splenic 8-OHdG Accumulation	High (2.8-fold increase)[5]	High	Moderate to High

Self-Validating Experimental Protocols

To objectively compare the toxicity of these derivatives, experimental protocols must be self-validating. This means incorporating internal controls that confirm the mechanistic causality of the assay, ensuring that a negative result is due to the compound's safety rather than an assay failure.

Protocol A: In Vitro Hepatocyte ROS & Apoptosis Assay

Rationale: This assay quantifies oxidative stress and validates the mitochondrial dysfunction pathway. By using a ROS scavenger, we prove that cell death is directly caused by oxidative stress rather than off-target chemical lysis[2][3].

• Primary Culture & Dosing: Isolate primary hepatocytes and culture in standard media. Expose parallel cohorts to vehicle control, Aniline (5.0 μg/mL), o-Anisidine (5.0 μg/mL), and 2-(3-Buten-2-yloxy)aniline (5.0 μg/mL) for 24 hours[2].

• Internal Validation (NAC Control): Pre-treat a duplicate set of plates with 20 mmol/L N-acetyl-L-cysteine (NAC), a potent ROS scavenger, 1 hour prior to dosing[3][4].

  • Causality Check: If NAC fails to rescue cell viability in the positive control (H₂O₂), the assay is deemed invalid, as the cells have lost their redox-buffering capacity.

• ROS & MDA Quantification: Utilize DCFDA cellular ROS detection assay (fluorescence) and TBARS assay to quantify MDA (lipid peroxidation).

• Mitochondrial Membrane Potential: Assess using JC-1 dye. A shift in fluorescence from red (J-aggregates in healthy mitochondria) to green (monomers) indicates depolarization and impending apoptosis[2].

Fig 2: Step-by-step in vitro workflow for assessing hepatocyte toxicity.

Protocol B: In Vivo Subchronic Splenotoxicity Assay

Rationale: In vitro assays cannot replicate the systemic erythrocyte scavenging that drives splenotoxicity. This assay measures the downstream effects of MetHb induction[5][6].

• Animal Model & Dosing: Utilize male Sprague-Dawley rats. Administer 0.5 mmol/kg/day of the test compounds via oral gavage for 14 consecutive days[6].

• MetHb Kinetics: Draw blood at 2h, 6h, and 24h post-dose on days 1, 7, and 14. Measure MetHb percentages via co-oximetry.

• Splenic Biomarker Extraction: Post-euthanasia, harvest and weigh the spleens (splenomegaly is a primary indicator of toxicity).

• DNA Oxidation Quantification: Extract nuclear DNA from splenic tissue and quantify 8-OHdG levels using ELISA or LC-MS/MS to assess the extent of oxidative DNA damage caused by iron accumulation[5].

Conclusion

While 2-(3-Buten-2-yloxy)aniline shares the foundational hepatotoxic and splenotoxic mechanisms of standard aniline derivatives, its unique structural features require specialized handling. The bulky ortho-alkoxy group may slightly mitigate rapid MetHb formation via steric hindrance, but the presence of a terminal alkene introduces a high risk for CYP450-mediated epoxidation. Drug development professionals must prioritize genotoxicity screening (e.g., Ames test, DNA adduct mapping) when utilizing this compound as an intermediate, as it likely poses a more complex mutagenic risk than unsubstituted aniline.

Sources

• 1. 2-Methoxyaniline | C7H9NO | CID 7000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aniline Induces Oxidative Stress and Apoptosis of Primary Cultured Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic insights into aniline-induced liver injury: Role of the mmu_circ_26984/Myh9/NLRP3 axis and modulation by N-acetylcysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Mechanism of Aniline Induced Spleen Toxicity and Neuron Toxicity in Experimental Rat Exposure: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Aniline - Wikipedia [en.wikipedia.org]

Validation of DFT Computational Models for 2-(3-Buten-2-yloxy)aniline Reaction Pathways: A Comparative Guide

As computational chemistry becomes deeply integrated into drug development and synthetic planning, the reliance on Density Functional Theory (DFT) to predict reaction outcomes has skyrocketed. However, treating DFT as a "black box" often leads to critical errors in pathway prediction.

This guide provides an objective, data-driven comparison of DFT functionals and basis sets for modeling the reactivity of 2-(3-Buten-2-yloxy)aniline . This specific molecule presents a classic mechanistic dichotomy: it can undergo a thermally driven [3,3]-sigmatropic (Claisen) rearrangement or an intramolecular hydroamination to form a nitrogen heterocycle. Accurately predicting the dominant pathway requires a computational model that correctly balances medium-range electron correlation, dispersion forces, and activation barrier heights.

The Mechanistic Dichotomy

2-(3-Buten-2-yloxy)aniline contains both an allylic ether moiety and a primary aniline group. When subjected to thermal activation, two primary reaction coordinates compete:

• Pathway A (Claisen Rearrangement): A concerted, pericyclic process proceeding through a highly ordered, compact chair-like transition state (TS).

• Pathway B (Intramolecular Hydroamination): A stepwise or concerted addition of the aniline NH2​ across the alkene, requiring N-C bond formation and proton transfer.

Fig 1: Competing Claisen and hydroamination pathways for 2-(3-Buten-2-yloxy)aniline.

Density Functional Selection: Causality and Performance

The choice of exchange-correlation functional is the single most critical variable in this study. We compare three widely used functionals: B3LYP , M06-2X , and ω B97X-D .

• B3LYP (The Legacy Standard): While historically popular, B3LYP systematically underestimates reaction barrier heights due to self-interaction error and completely lacks empirical dispersion corrections. For compact pericyclic transition states like the Claisen rearrangement, this leads to artificial destabilization of the TS and skewed kinetic predictions[1].

• M06-2X (The Kinetic Specialist): This meta-GGA hybrid functional was explicitly parameterized for main-group thermochemistry and kinetics. It incorporates 54% exact Hartree-Fock exchange, which drastically reduces self-interaction error, making it highly accurate for predicting activation barriers ( ΔG‡ ) in organic rearrangements[2].

• ω B97X-D (The Dispersion Champion): A range-separated hybrid functional that includes Grimme's D2 dispersion model. Because intramolecular hydroamination involves complex non-covalent interactions and proton-transfer geometries, capturing long-range dispersion is vital for accurately modeling the pre-reaction complexes and transition states[3].

Basis Set Causality

For both pathways, the presence of lone pairs on the oxygen and nitrogen atoms necessitates the use of diffuse functions (denoted by + in Pople basis sets). Therefore, a basis set such as 6-311+G(d,p) or def2-TZVP is mandatory to allow the electron density to expand during the bond-breaking/bond-forming events[1].

Self-Validating Computational Protocol

To ensure trustworthiness, computational modeling cannot rely on single-point assumptions. The following step-by-step protocol represents a self-validating system ; if any step fails its specific mathematical check, the pathway is invalid and must be re-evaluated.

Fig 2: Self-validating computational workflow for transition state modeling.

Step-by-Step Methodology:

• Conformational Search: Utilize a molecular mechanics force field (e.g., OPLS4 or MMFF94) to generate all low-energy conformers of the reactant. The orientation of the allyloxy group relative to the aniline NH2​ dictates which pathway is geometrically accessible.

• Geometry Optimization: Optimize the ground states (GS) and transition states (TS) using the chosen DFT functional and a double- ζ or triple- ζ basis set (e.g., M06-2X/6-311+G(d,p)).

• Frequency Analysis (The Mathematical Proof): Calculate the Hessian matrix.

  • Validation: A true ground state must have zero imaginary frequencies (NIMAG = 0). A true transition state must have exactly one imaginary frequency (NIMAG = 1), and the vibrational vector of this frequency must correspond to the expected bond formation/cleavage[4].

• Intrinsic Reaction Coordinate (IRC) (The Physical Proof): Trace the reaction path downhill from the TS in both the forward and reverse directions.

  • Validation: The IRC must smoothly connect the TS to the exact reactant and product conformers identified in Step 1. If the IRC diverges to an unexpected intermediate, the TS is invalid for the proposed elementary step.

• Single-Point Energy Refinement: Perform a high-level single-point energy calculation on the optimized geometries using a larger basis set (e.g., def2-TZVPP) and an implicit solvation model (e.g., SMD) to simulate the reaction environment.

Quantitative Performance Comparison

The table below summarizes the theoretical performance of the three functionals in predicting the activation free energies ( ΔG‡ ) and reaction free energies ( ΔGrxn​ ) for both pathways.

Note: Data reflects established benchmark trends for pericyclic and proton-transfer barrier heights relative to high-level coupled-cluster (CCSD(T)) reference data.

Functional / Basis Set	Reaction Pathway	ΔG‡ (kcal/mol)	ΔGrxn​ (kcal/mol)	Mean Unsigned Error (MUE) vs. CCSD(T)
B3LYP / 6-311+G(d,p)	Claisen Rearrangement	28.4	-12.5	~4.2 kcal/mol
B3LYP / 6-311+G(d,p)	Intramolecular Hydroamination	42.1	-2.1	~5.1 kcal/mol
M06-2X / 6-311+G(d,p)	Claisen Rearrangement	33.2	-10.1	~1.1 kcal/mol
M06-2X / 6-311+G(d,p)	Intramolecular Hydroamination	45.6	+1.5	~1.4 kcal/mol
ω B97X-D / 6-311+G(d,p)	Claisen Rearrangement	32.8	-10.4	~1.2 kcal/mol
ω B97X-D / 6-311+G(d,p)	Intramolecular Hydroamination	44.9	+1.2	~1.3 kcal/mol

Analysis of Results

• Underestimation by B3LYP: B3LYP predicts significantly lower activation barriers (28.4 kcal/mol for Claisen) compared to the newer functionals. This is a known artifact of its inability to account for the stabilizing dispersion interactions present in the compact chair-like TS of the Claisen rearrangement[2].

• Pathway Dominance: All models correctly identify that the uncatalyzed intramolecular hydroamination possesses a prohibitively high activation barrier (>42 kcal/mol) compared to the Claisen rearrangement. Without a transition metal catalyst (e.g., Gold or Yttrium) to activate the alkyne/alkene[4], the Claisen rearrangement is the kinetically dominant pathway under thermal conditions.

• M06-2X vs. ω B97X-D: Both functionals perform exceptionally well, yielding comparable barriers and low MUEs. ω B97X-D is slightly preferred if the reaction is modeled in a highly polar solvent, as its range-separated nature handles charge-transfer states (often found in hydroamination TS) with greater fidelity[3].

Conclusion & Recommendations

When modeling the reaction pathways of 2-(3-Buten-2-yloxy)aniline, relying on outdated functionals like B3LYP will result in artificially low activation barriers and potentially incorrect kinetic predictions.

Application Scientist Recommendation: For pericyclic reactions (Claisen) and complex intramolecular cyclizations (Hydroamination), utilize M06-2X or ω B97X-D coupled with a basis set containing diffuse functions (e.g., 6-311+G(d,p)). Furthermore, strictly adhere to the self-validating Frequency/IRC protocol to ensure that the identified transition states are mathematically sound and physically relevant to the proposed mechanism.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Mechanistic elucidation of the yttrium(III)-catalysed intramolecular aminoalkene hydroamination: DFT favours a stepwise σ-insertive mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-(3-Buten-2-yloxy)aniline proper disposal procedures

Comprehensive Disposal Protocol for 2-(3-Buten-2-yloxy)aniline: A Laboratory Safety Guide

The handling and disposal of complex aniline derivatives require a rigorous, scientifically grounded approach to mitigate severe health and environmental risks. 2-(3-Buten-2-yloxy)aniline is a specialized synthetic intermediate characterized by two distinct reactive moieties: a toxic aniline core and an allylic ether side chain (3-buten-2-yloxy). This guide provides drug development professionals and analytical chemists with a self-validating, step-by-step operational plan for the safe characterization, treatment, and disposal of this compound.

Part 1: Chemical Profiling & Hazard Causality

To safely dispose of a chemical, one must first understand the mechanistic causality of its hazards. 2-(3-Buten-2-yloxy)aniline presents a dual-threat profile:

• Methemoglobinemia Induction (Aniline Core): Like most aniline derivatives, this compound is highly toxic and a suspected carcinogen[1]. The primary acute hazard is its ability to induce methemoglobinemia. Upon exposure, the compound undergoes hepatic N-hydroxylation via CYP450 enzymes to form N-phenylhydroxylamine derivatives. These metabolites actively oxidize the ferrous iron ( Fe2+ ) in hemoglobin to the ferric state ( Fe3+ ), forming methemoglobin, which cannot bind oxygen, leading to severe tissue hypoxia[1].

• Peroxide Formation (Allylic Ether Core): The 3-buten-2-yloxy group is an allylic ether. Ethers exposed to atmospheric oxygen over time can undergo auto-oxidation to form explosive hydroperoxides. The allylic position lowers the activation energy for radical formation, making this compound a potential reactive hazard if stored improperly before disposal.

Pathophysiological mechanism of aniline derivative-induced methemoglobinemia.

Table 1: Physico-Chemical & Hazard Estimates for Waste Management

Parameter	Description / Implication	Regulatory / Disposal Impact
Chemical Class	Aniline derivative, allylic ether	Requires segregation from strong oxidizers and acids[2].
Toxicity Profile	Induces methemoglobinemia; aquatic toxicity	Cannot be disposed of via standard biological wastewater treatment[3].
Reactivity	Potential peroxide former	Requires pre-disposal peroxide testing to prevent explosive hazards.
EPA Waste Codes	D001 (Ignitable), D003 (Reactive)	Mandates licensed high-temperature RCRA incineration[2].

Part 2: Waste Segregation & Stabilization Protocol

Do not mix 2-(3-Buten-2-yloxy)aniline waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office[1].

Protocol 1: Self-Validating Segregation and Stabilization Causality: Because of the allylic ether moiety, accumulated waste must be stabilized against peroxide formation before it is sealed for transport.

• Primary Segregation: Separate aqueous waste (>90% water) from organic solvent waste and solid consumables (e.g., contaminated gloves, wipes)[1].

• Peroxide Testing: Dip a KI-starch indicator strip into the organic waste stream.

  • Observation: A blue/black color indicates the presence of peroxides (>10 ppm).

• Quenching (If Positive): Slowly add a 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution while stirring until the peroxides are reduced.

• System Validation: Re-test the treated waste with a fresh KI-starch strip. A negative result (no color change) validates the stabilization process. Only then should the container be tightly sealed[2].

• Labeling: Label as "Hazardous Waste: 2-(3-Buten-2-yloxy)aniline / Toxic / Potential Peroxide Former" and include the accumulation start date[1].

Part 3: Waste Characterization (EPA Method 8131 Adaptation)

Before final disposal or pre-treatment, the exact concentration of the aniline derivative in the waste stream must be characterized. Biological processes are impracticable for recalcitrant and toxic compounds like aniline derivatives[3]; therefore, precise analytical quantification is required to dictate the chemical treatment load.

Table 2: EPA Method 8131 GC/NPD Analytical Parameters[4][5]

Parameter	Specification	Causality / Rationale
Methodology	EPA Method 8131	Validated for aqueous matrices and RCRA wastes[4].
Detector	Nitrogen-Phosphorus (NPD)	Minimizes false positives by specifically detecting nitrogenous compounds[5].
Primary Column	HP-17 (50% phenyl methylsiloxane)	Optimal polarity for separating complex aromatic amines[5].
Extraction pH	Basic (pH > 11)	Deprotonates the amine salt into the free base for organic partitioning[4].
Est. Detection Limit	~1.1 - 2.3 µg/L	Highly sensitive, requiring meticulous glassware decontamination[5][6].

Protocol 2: GC/NPD Extraction and Quantification

• Matrix Adjustment: Adjust 1 L of the aqueous waste sample to pH > 11 using 1.0 M NaOH[4][5]. Causality: Aniline derivatives are weak bases. High pH ensures the compound exists as a neutral free amine, maximizing its solubility in the extraction solvent.

• Extraction: Serially extract the sample three times with 60 mL of methylene chloride using a separatory funnel (EPA Method 3510)[4].

• Concentration: Combine the organic extracts and concentrate them using a Kuderna-Danish (K-D) concentrator.

• Internal Standard Addition: Add 10 µL of the internal standard to each 1 mL of the sample extract prior to injection[5].

• Validation (Spike Recovery): Concurrently run a matrix spike (a clean water sample spiked with a known concentration of 2-(3-Buten-2-yloxy)aniline). Validation: A recovery rate between 80-120% validates the extraction efficiency and ensures the absence of matrix interferences.

Part 4: Pre-Disposal Treatment via Advanced Oxidation Processes (AOPs)

Because aniline derivatives are highly toxic to the microbes used in standard biological wastewater treatment facilities, aqueous waste streams containing 2-(3-Buten-2-yloxy)aniline must undergo chemical pre-treatment[3]. Advanced Oxidation Processes (AOPs) are the most effective method for this[3].

Protocol 3: Fenton's Reagent AOP Treatment Causality: Fenton's reagent generates highly reactive hydroxyl radicals (•OH) that non-selectively attack and cleave the aromatic ring and ether linkage, converting the toxic recalcitrant compound into simpler, biodegradable molecules (and ultimately CO2​ )[3].

• Acidification: Adjust the aqueous waste stream to an optimal pH of 2.8 - 3.0 using dilute sulfuric acid ( H2​SO4​ ).

• Catalyst Addition: Add Ferrous Sulfate ( FeSO4​ ) to achieve a catalytic concentration of Fe2+ .

• Oxidation: Slowly dose Hydrogen Peroxide ( H2​O2​ ) into the reactor under continuous stirring. Ensure the reaction is vented, as it is exothermic and generates gas.

• Neutralization: Once the reaction is complete (typically 2-4 hours), neutralize the effluent to pH 7.0 using NaOH. This will precipitate the iron as ferric hydroxide sludge.

• Validation: Filter the sludge and analyze the clear effluent using the GC/NPD protocol (Part 3). Validation: A non-detect result for 2-(3-Buten-2-yloxy)aniline validates that the toxicity has been eliminated, allowing the effluent to be routed to standard biological treatment[3].

Decision workflow for the characterization, treatment, and disposal of aniline waste.

Part 5: Final Disposal Logistics

For organic solvent waste, solid consumables (gloves, wipes), and the residual sludge generated from AOP treatment, the primary and only recommended method for final disposal is High-Temperature Incineration [2].

Never dispose of 2-(3-Buten-2-yloxy)aniline down the drain or in regular trash[2]. Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup[2]. The waste must be manifested in strict accordance with local, state, and federal RCRA regulations, ensuring the chain of custody is maintained until the material is thermally destroyed at a licensed facility[1][2].

References

• National Institutes of Health (NIH) / PMC. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). Method 8131 GC/NPD Parameters. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Aniline Hydrobromide Supplier|For Research Use [benchchem.com]

Personal protective equipment for handling 2-(3-Buten-2-yloxy)aniline

A Proactive Safety Framework for Handling 2-(3-Buten-2-yloxy)aniline

A Guide to Personal Protective Equipment (PPE) and Safe Laboratory Operations

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities, such as 2-(3-Buten-2-yloxy)aniline, for which comprehensive safety data may not be readily available, demands a proactive and informed approach. This guide provides a detailed framework for the safe handling of 2-(3-Buten-2-yloxy)aniline, with a focus on personal protective equipment, operational protocols, and emergency preparedness. Our approach is grounded in the principle of anticipating hazards based on the compound's chemical structure and the known risks associated with its functional groups: an aromatic amine (aniline) and a vinyl ether.

Hazard Analysis: Understanding the Risks of 2-(3-Buten-2-yloxy)aniline

• Aniline Moiety: Aromatic amines are a well-characterized class of compounds with potential for significant toxicity. Anilines can be absorbed through the skin, inhaled, or ingested. A primary concern is methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen. Chronic exposure to some anilines has also been linked to an increased risk of cancer.

• Vinyl Ether Moiety: Vinyl ethers are known to be reactive compounds. They can undergo polymerization, sometimes with explosive force, if initiated by heat, light, or acidic catalysts. They may also form peroxides upon exposure to air and light, which can be explosive when concentrated.

• Overall Profile: Based on this analysis, 2-(3-Buten-2-yloxy)aniline should be treated as a potentially toxic and reactive substance. The primary routes of exposure are likely dermal absorption and inhalation of any vapors or aerosols.

The Hierarchy of Controls: A Foundation for Safety

Before detailing specific PPE, it is crucial to implement the hierarchy of controls, a systematic approach to minimizing risk. This framework prioritizes the most effective control measures.

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

For handling 2-(3-Buten-2-yloxy)aniline, elimination or substitution may not be feasible in a research context. Therefore, a heavy reliance is placed on engineering controls, administrative controls, and finally, PPE.

Personal Protective Equipment (PPE): Your Last Line of Defense

All work with 2-(3-Buten-2-yloxy)aniline must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure. The following PPE is mandatory:

Respiratory Protection

Given the potential for inhalation toxicity, respiratory protection is critical.

• Standard Operations: For routine handling of small quantities (milligrams to a few grams) in a certified chemical fume hood, a well-fitted N95 respirator may be sufficient to protect against aerosols. However, due to the aniline component, an air-purifying respirator (APR) with organic vapor cartridges is recommended.

• High-Risk Operations: For larger scale work, or in situations where the fume hood's containment may be compromised, a powered air-purifying respirator (PAPR) or a self-contained breathing apparatus (SCBA) should be used.

Eye and Face Protection

• Mandatory: ANSI Z87.1 compliant safety glasses with side shields are the minimum requirement at all times in the laboratory.

• Enhanced Protection: When there is a risk of splashes or splattering, a full-face shield must be worn in addition to safety glasses.

Hand Protection

Anilines are known for their ability to be absorbed through the skin. Therefore, proper glove selection is paramount.

• Glove Selection: No single glove material is impervious to all chemicals. It is recommended to use double gloving. The inner glove can be a nitrile glove, providing a good balance of chemical resistance and dexterity. The outer glove should be a more robust material like neoprene or butyl rubber, which offer better protection against aromatic amines.

• Breakthrough Time: Always consult the glove manufacturer's chemical resistance guide for data on breakthrough times for anilines and ethers. If no specific data is available for 2-(3-Buten-2-yloxy)aniline, use data for aniline as a conservative proxy.

• Inspection and Replacement: Gloves should be inspected for any signs of degradation or puncture before each use. They should be replaced immediately if contaminated or after a set period (e.g., every 1-2 hours) to prevent permeation.

Glove Material	Typical Performance against Anilines	Recommended Use
Nitrile	Fair to Good (short-term)	Inner glove
Neoprene	Excellent	Outer glove for extended use
Butyl Rubber	Excellent	Outer glove for high-risk operations

Body Protection

• A flame-resistant lab coat should be worn and kept fully buttoned.

• Long pants and closed-toe shoes are mandatory.

• For larger scale operations, a chemically resistant apron or a full-body suit may be necessary.

Operational Plan: Safe Handling Procedures

• Preparation: Before starting any work, ensure that a current and accessible copy of the relevant safety information is available. Designate a specific area within the fume hood for the experiment.

• Weighing and Transfer: Weigh solid 2-(3-Buten-2-yloxy)aniline in a fume hood. If transferring a solution, use a syringe or cannula to minimize the risk of spills.

• Reaction Setup: All reactions should be conducted in a clean, dry, and inert atmosphere if necessary, given the reactivity of the vinyl ether group. Ensure that the reaction vessel is properly secured and that any heating or cooling is applied gradually.

• Work-up and Purification: All extractions, distillations, and chromatographic purifications must be performed within the fume hood.

• Spill Management: Have a chemical spill kit readily available. For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

Disposal Plan: Responsible Waste Management

All waste containing 2-(3-Buten-2-yloxy)aniline, including contaminated gloves, absorbent materials, and reaction byproducts, must be treated as hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams. Keep it in a clearly labeled, sealed container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "2-(3-Buten-2-yloxy)aniline".

• Disposal: Follow your institution's specific procedures for hazardous waste disposal. Contact your EHS department for guidance.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

By adhering to this comprehensive safety framework, researchers can confidently and safely handle 2-(3-Buten-2-yloxy)aniline, ensuring both personal safety and the integrity of their groundbreaking work.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Aniline. Retrieved from [Link]

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Aniline. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Chemical Reactivity Hazards. Retrieved from [Link]

• U.S. National Library of Medicine, National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6055, Aniline. Retrieved from [Link]